Cobalt sulfate
Description
Contextualizing the Research Significance of Cobalt Sulfate (B86663) Derivatives
The importance of cobalt sulfate in advanced research is largely amplified by its role as a precursor to a multitude of cobalt-containing derivatives. These derivatives are at the forefront of technological innovation, particularly in the energy sector. A primary application is in the synthesis of cathode materials for lithium-ion batteries, such as Lithium Cobalt Oxide (LiCoO₂) and Nickel-Manganese-Cobalt (NMC) oxides. tobmachine.compmarketresearch.commarketresearchintellect.com The performance, stability, and energy density of these batteries are directly influenced by the purity and properties of the this compound used. marketresearchintellect.comtargray.com
Beyond energy storage, this compound derivatives are integral to the development of advanced catalysts. They are utilized in various organic syntheses and industrial processes, including gas-to-liquid conversions, where they enhance reaction rates and yields. Furthermore, cobalt compounds derived from the sulfate are used in the manufacturing of pigments for ceramics and paints, and in the aerospace industry for creating corrosion-resistant superalloys. tobmachine.compmarketresearch.com The diverse applications of these derivatives underscore the foundational role of this compound in developing new materials and technologies.
Scope of Academic Inquiry for this compound and Related Coordination Species
The academic and research community continues to explore the multifaceted nature of this compound and its coordination compounds. A significant area of investigation is its coordination chemistry, which involves the study of how the cobalt ion forms complexes with various ligands. acs.orgncert.nic.in These coordination compounds, or species, exhibit a range of interesting magnetic, optical, and electronic properties, making them subjects of fundamental research. acs.org For instance, the formation of metal aquo complexes, such as [Co(H₂O)₆]²⁺, is a key aspect of its aqueous chemistry. wikipedia.org
Current research delves into the synthesis of novel coordination polymers and metal-organic frameworks (MOFs) using this compound as a metal source. acs.org These materials are being investigated for potential applications in gas storage and separation, catalysis, and as molecular magnets. acs.org Spectroscopic and crystallographic studies are crucial in this field to understand the structure-property relationships of these complex materials. researchgate.netiucr.org Additionally, the electrochemical behavior of this compound is under intense scrutiny, particularly its role in water oxidation catalysis and electrodeposition processes, which are vital for developing sustainable energy solutions and advanced materials. tudelft.nlacs.org The ongoing academic inquiry into this compound and its coordination species continues to unveil new scientific insights and technological possibilities.
Physicochemical Properties and Structural Analysis
The physicochemical properties and structural characteristics of this compound are fundamental to its application in various research fields. These aspects have been extensively studied using a range of analytical techniques.
Synthesis and Thermal Properties
This compound can be synthesized through the reaction of cobalt metal, its oxide, hydroxide (B78521), or carbonate with aqueous sulfuric acid. wikipedia.org For instance, reacting cobalt oxide with sulfuric acid is a common method for its production. wikipedia.org
The thermal decomposition of this compound has been a subject of detailed investigation. The hydrated forms lose water in stages upon heating. The heptahydrate converts to the hexahydrate at around 41°C, which in turn transforms to the monohydrate and then the anhydrous form at higher temperatures (100°C and 250°C, respectively). wikipedia.org Anhydrous this compound itself decomposes at temperatures above 700-735°C. geeksforgeeks.orgatamanchemicals.com Studies using thermogravimetry (TG) and differential thermal analysis (DTA) have elucidated the kinetics of these decomposition reactions, revealing the formation of cobalt oxide (CoO) at elevated temperatures. akjournals.com
Crystallographic Data
X-ray crystallography has been instrumental in determining the precise structures of various this compound hydrates.
Heptahydrate (CoSO₄·7H₂O): This form crystallizes in the monoclinic system and features octahedral [Co(H₂O)₆]²⁺ ions, where the cobalt ion is coordinated to six water molecules. These octahedra are associated with sulfate anions and an additional water molecule of crystallization. wikipedia.orgtestbook.com
Hexahydrate (CoSO₄·6H₂O): Also monoclinic, its structure consists of cobalt-centered water octahedra and sulfate tetrahedra linked by a three-dimensional network of hydrogen bonds. iucr.org
Tetrahydrate (CoSO₄·4H₂O): Known as aplowite, it belongs to the rozenite group of minerals and has a monoclinic crystal structure. iaea.org
The arrangement of atoms and ions in the crystal lattice is crucial for understanding the material's properties.
Spectroscopic Characterization
Various spectroscopic techniques are employed to characterize this compound and its derivatives.
UV-Visible Spectroscopy: This technique is used to study the electronic transitions in the cobalt ion. Aqueous solutions of this compound exhibit a characteristic absorption peak, with the maximum absorbance (λmax) for the hydrated cobalt ion observed around 512 nm. rsc.org The energy gap of this compound has been determined to be 2.14 eV from UV-Vis studies. researchgate.net
Infrared (IR) Spectroscopy: FTIR (Fourier-transform infrared) spectroscopy helps in identifying the vibrational modes of the sulfate groups and the coordination of water molecules. researchgate.net
Electron Paramagnetic Resonance (EPR) Spectroscopy: As cobalt(II) is paramagnetic, EPR spectroscopy is a valuable tool for probing the chemical environment and coordination geometry of the cobalt ions in different complexes. wikipedia.orgrsc.org
These spectroscopic methods provide detailed insights into the bonding and electronic structure of this compound.
Interactive Data Table: Physicochemical Properties of this compound Hydrates
| Property | Anhydrous (CoSO₄) | Monohydrate (CoSO₄·H₂O) | Hexahydrate (CoSO₄·6H₂O) | Heptahydrate (CoSO₄·7H₂O) |
| Molar Mass ( g/mol ) | 154.996 | 173.01 | 263.08 | 281.103 |
| Appearance | Reddish crystalline | Red crystalline | Pink salt | Red monoclinic crystals |
| Density (g/cm³) | 3.71 | 3.075 | 2.019 | 1.948 |
| Melting Point (°C) | 735 (decomposes) | - | 96.8 | 96.8 |
| Solubility in Water | Soluble | Slowly soluble in boiling water | Soluble | Soluble |
| Crystal System | Orthorhombic | Orthorhombic | Monoclinic | Monoclinic |
Applications in Advanced Chemical Synthesis
This compound serves as a versatile and crucial component in several areas of advanced chemical synthesis, primarily due to the reactivity of the cobalt ion.
Role in Catalysis
This compound and its derivatives are widely employed as catalysts in a variety of chemical transformations.
Homogeneous and Heterogeneous Catalysis: Cobalt compounds can catalyze numerous organic reactions. atamanchemicals.com For instance, cobalt hydrogen sulfate has been synthesized and used as a heterogeneous, reusable catalyst for the one-pot synthesis of xanthene derivatives. researchgate.net
Oxidation Reactions: In mediated electrochemical oxidation (MEO), this compound acts as a mediator for the destruction of organic compounds. The Co²⁺/Co³⁺ redox couple facilitates the oxidation process. researchgate.net It is also used in catalytic systems for water oxidation, a key reaction in artificial photosynthesis and hydrogen production. acs.org
Industrial Processes: Cobalt catalysts derived from the sulfate are important in industrial applications like gas-to-liquid (GTL) technology.
The catalytic activity often stems from the ability of cobalt to exist in multiple oxidation states and to form intermediate complexes that lower the activation energy of reactions.
Precursor for Materials Synthesis
This compound is a fundamental starting material for the synthesis of a wide range of advanced materials.
Battery Materials: A significant application is in the production of cathode materials for lithium-ion batteries. tobmachine.com High-purity, battery-grade this compound is a key precursor for synthesizing materials like lithium cobalt oxide (LiCoO₂), nickel-cobalt-manganese (NCM), and nickel-cobalt-aluminum (NCA) cathodes through methods like co-precipitation. targray.comsigmaaldrich.com The quality of the this compound directly impacts the performance and lifespan of the resulting batteries. analytik-jena.com
Pigments and Ceramics: Hydrated cobalt(II) sulfate is used to prepare cobalt pigments, which are incorporated into porcelains, glass, and glazes to impart a blue color. wikipedia.orgnih.gov
Nanoparticles: Cobalt nanoparticles can be synthesized from this compound via chemical reduction methods, for example, using sodium borohydride (B1222165). mdpi.com These nanoparticles have potential applications in various fields due to their unique magnetic and catalytic properties.
Coordination Polymers and MOFs: As a source of cobalt ions, this compound is used to construct coordination polymers and metal-organic frameworks (MOFs). acs.org These materials are of interest for applications in gas storage, separation, and catalysis. acs.org
Utility in Electrochemistry
The electrochemical properties of this compound are leveraged in several applications.
Electroplating: this compound is a common component of electroplating baths used to deposit a layer of cobalt onto metal surfaces. tobmachine.comnih.gov This coating enhances hardness and corrosion resistance. tobmachine.com Research has investigated the effects of additives in sulfate solutions to improve the quality of the electrodeposited cobalt. researchgate.net
Electrochemical Studies: The compound is used in fundamental electrochemical research to study the redox behavior of cobalt ions and the mechanisms of electrodeposition and electrochemical catalysis. tudelft.nl Cyclic voltammetry is a common technique used to investigate these processes in this compound solutions. researchgate.net
Battery Electrolytes: While primarily used in cathodes, cobalt compounds can also play a role in other battery components and are studied for their electrochemical behavior within battery systems. nih.gov
Interactive Data Table: Research Applications of this compound
| Research Area | Specific Application | Key Findings/Significance |
| Catalysis | Heterogeneous catalyst for organic synthesis | Cobalt hydrogen sulfate is an efficient, reusable catalyst for producing xanthenes. |
| Mediated electrochemical oxidation | The Co²⁺/Co³⁺ redox couple effectively destroys organic pollutants in water. | |
| Materials Science | Precursor for Li-ion battery cathodes | High-purity this compound is essential for high-performance NCM and NCA cathodes. |
| Synthesis of coordination polymers | Forms novel structures with interesting magnetic properties. | |
| Electrochemistry | Electroplating | Used in baths to create protective and decorative cobalt coatings. |
| Water oxidation catalysis | Cobalt-based catalysts derived from the sulfate can efficiently generate oxygen from water. |
This compound in Coordination Chemistry
The field of coordination chemistry extensively utilizes this compound as a source of cobalt(II) ions for the synthesis and study of complex metal-ligand structures. wikipedia.org The coordination behavior of cobalt is rich and varied, leading to a vast array of compounds with unique properties and applications.
Formation of Coordination Complexes
A coordination complex consists of a central metal ion, in this case, Co²⁺, bonded to a number of surrounding molecules or ions known as ligands. ncert.nic.in Cobalt(II) typically forms complexes with a coordination number of 4 or 6, resulting in tetrahedral or octahedral geometries, respectively.
Aquo Complexes: In aqueous solution, the cobalt(II) ion exists as the hexaaquacobalt(II) ion, [Co(H₂O)₆]²⁺. wikipedia.org This octahedral complex is responsible for the characteristic pink or red color of hydrated this compound salts and their solutions. atamanchemicals.com
Amine Complexes: Cobalt(II) readily forms complexes with amine-containing ligands. For example, reacting this compound with ethane-1,2-diamine results in the formation of the tris(ethane-1,2-diamine)cobalt(III) sulfate complex, [Co(H₂NCH₂CH₂NH₂)₃]₂(SO₄)₃, after oxidation of the cobalt center. ncert.nic.in
Complexes with Organic Ligands: A wide variety of organic molecules can act as ligands. For example, this compound reacts with β-picoline to form a tetrameric cluster with a cuboidal [Co₄(SO₄)₄] core. iucr.org
Synthesis of Coordination Polymers
Coordination polymers are extended structures formed by linking metal ions with bridging ligands. This compound is a common starting material for creating these materials.
One-Dimensional Chains: Research has shown the formation of one-dimensional coordination polymers where cobalt ions are bridged by sulfate anions. iucr.org
Novel Frameworks: A recently synthesized coordination polymer involves cobalt-sulfate chains linked by melamine (B1676169) molecules through hydrogen bonds. acs.org This material exhibits interesting magnetic properties, specifically magnetic anisotropy and antiferromagnetic coupling. acs.org
The ability to combine metal ions like cobalt with diverse organic and inorganic bridging ligands allows for the design of a vast number of one-, two-, and three-dimensional structures with tailored properties. acs.org
Research on Related Coordination Species
The study of coordination compounds derived from this compound is an active area of research with implications for materials science and catalysis.
Tutton's Salts: Ammonium (B1175870) cobalt(II) sulfate hexahydrate, (NH₄)₂Co(SO₄)₂·6H₂O, is a well-known Tutton's salt. These double sulfates are studied for their crystal structures and thermal decomposition properties. akjournals.com The presence of ammonium ions as an impurity during the crystallization of this compound can lead to the formation of this salt. mdpi.com
Magnetic Properties: Many cobalt(II) coordination compounds are paramagnetic due to the presence of unpaired electrons. wikipedia.org This leads to interesting magnetic behaviors, such as the magnetic anisotropy observed in the cobalt-sulfate-melamine coordination polymer, which causes crystals to align in a magnetic field. acs.org
Spectroscopic and Structural Analysis: Researchers use techniques like single-crystal X-ray diffraction to determine the precise three-dimensional structure of these coordination compounds. acs.orgiucr.org Spectroscopic methods, including UV-Vis and EPR, provide insights into the electronic structure and coordination environment of the cobalt ion within the complex. rsc.orgrsc.org
The exploration of this compound's coordination chemistry continues to yield novel compounds with potentially useful magnetic, electronic, and catalytic properties. acs.org
Properties
CAS No. |
10393-49-4 |
|---|---|
Molecular Formula |
C10H22O2 |
Origin of Product |
United States |
Advanced Synthesis and Preparation Methodologies for Cobalt Sulfate
Hydrometallurgical Pathways for High-Purity Cobalt Sulfate (B86663) Production
Hydrometallurgy is a key process for extracting and refining cobalt from various sources, including ores and recycled materials, to produce high-purity cobalt sulfate. aalto.fiwww.csiro.au This multi-step process typically involves leaching, solution purification, and crystallization. metso.com
Acidic Leaching and Dissolution Mechanisms
Acidic leaching is a fundamental step in hydrometallurgical processes for dissolving cobalt-containing materials. This involves treating the raw material with an acid, commonly sulfuric acid (H₂SO₄), to liberate cobalt into an aqueous solution. testbook.comtandfonline.com Other acids like hydrochloric acid or nitric acid can also be used. tandfonline.com The reaction between cobalt metal or cobalt(II) oxide and sulfuric acid is a common method for preparing cobalt(II) sulfate. testbook.com
The dissolution mechanism during acidic leaching can vary depending on the source material. For instance, in the leaching of spent lithium-ion battery cathode materials, the dissolution of active materials like LiCoO₂ or LiNiMnCoO₂ (NMC) in acidic conditions involves the release of metal ions into the solution. mdpi.comtandfonline.comacs.org The presence of a reducing agent, such as H₂O₂, is often necessary to facilitate the dissolution of Co³⁺ by reducing it to Co²⁺. mdpi.comresearchgate.net
Kinetic studies on leaching processes have revealed different rate-limiting steps for the dissolution of various metals. For example, in gluconic acid leaching of black mass from spent batteries, cobalt dissolution was found to align with a surface chemical reaction control model, while nickel dissolution followed a diffusion-controlled regime. mdpi.com The dissolution mechanism can also shift depending on factors like pH, potentially moving from chemical reaction control to diffusion through a product layer at higher pH values, as observed in glutamate (B1630785) leaching of spent battery cathode materials. tandfonline.com
Impurity Removal and Solution Purification Techniques
Following acidic leaching, the resulting this compound solution often contains various impurities originating from the raw material. mdpi.comgoogleapis.com These impurities, such as iron, manganese, nickel, zinc, calcium, magnesium, copper, and aluminum, must be removed to achieve high-purity, battery-grade this compound. metso.comgoogleapis.comsouthwindenvr.commdpi.comacs.org
Various techniques are employed for impurity removal and solution purification in hydrometallurgical this compound production. Solvent extraction is a widely used method that selectively separates metal ions based on their differential partitioning between two immiscible phases: an aqueous phase containing the dissolved metals and an organic phase containing an extractant. metso.comsouthwindenvr.commdpi.comlut.fi Different extractants are used to target specific impurities or to separate cobalt from other valuable metals like nickel and lithium. southwindenvr.commdpi.comlut.fi For instance, di-(2-ethylhexyl) phosphoric acid (D2EHPA) can be used for the removal of impurities like iron, aluminum, copper, and manganese, while bis-(2,4,4-trimethylpentyl) phosphinic acid (Cyanex 272) is effective for separating cobalt from nickel and lithium. mdpi.comlut.fi The pH of the solution plays a crucial role in the efficiency and selectivity of solvent extraction. googleapis.com
Precipitation is another technique used for impurity removal, where unwanted elements are selectively precipitated out of the solution by adjusting the pH or adding specific reagents. southwindenvr.commdpi.com However, achieving high purification performance solely through precipitation can be challenging. mdpi.comlut.fi
Other purification steps may include reduction leaching followed by oxidative precipitation to remove elements like iron, manganese, and arsenic, and ammonium (B1175870) fluoride (B91410) precipitation to remove calcium and magnesium. southwindenvr.com Ion exchange can also be used for further purification. metso.com Efficient purification processes are essential as the purity of the final this compound product depends on the effectiveness of these steps. mdpi.com
Crystallization Processes: Evaporative and Cooling Methods
Crystallization is a critical final step in the production of solid this compound, separating it from the purified aqueous solution. aalto.fimdpi.com Two commonly used crystallization methods are evaporative crystallization and cooling crystallization. aalto.fimdpi.cometwinternational.comresearchgate.net
Evaporative crystallization involves concentrating the this compound solution by evaporating water, leading to supersaturation and the subsequent formation of crystals. mdpi.cometwinternational.comresearchgate.net This method typically requires significant heat input, which can impact energy efficiency. mdpi.comresearchgate.net Evaporative crystallization can be carried out in various setups, including multi-effect evaporation or systems utilizing Mechanical Vapor Recompression (MVR). etwinternational.comgoogle.com
Cooling crystallization involves cooling the this compound solution to reduce its solubility, causing the this compound to crystallize out. aalto.fimdpi.cometwinternational.com This method offers advantages such as lower energy consumption compared to evaporative crystallization and the potential to achieve high purity. aalto.fimdpi.com Batch and continuous cooling crystallization methods are employed. aalto.fi
The form of this compound hydrate (B1144303) crystallized depends on the temperature. At temperatures below 40 °C, this compound primarily crystallizes as the heptahydrate (CoSO₄·7H₂O), while at higher temperatures (60-80 °C), the hexahydrate (CoSO₄·6H₂O) is typically formed. aalto.firesearchgate.net The heptahydrate is prone to dehydration during drying. aalto.firesearchgate.net
Continuous crystallization processes, such as those utilizing improved cooling type internal-circulating continuous crystallizers, offer advantages like stable operation, high automation, and increased production efficiency compared to traditional batch processes. google.com
Influence of Impurities on Crystallization Kinetics and Crystal Morphology
The presence of impurities in the this compound solution can significantly impact the crystallization process, affecting kinetic behavior, crystal structure, morphology, and purity. aalto.fimdpi.com Common impurities in industrial solutions include ammonium ions, which can originate from leaching or saponification agents used earlier in the process. mdpi.com
Studies on the influence of ammonium impurities on the cooling crystallization of this compound hexahydrate have shown that ammonium ions can affect the crystal growth rate and activation energy. mdpi.comresearchgate.net At lower ammonium concentrations (up to 3.75 g/L), the crystal growth rate may decrease, and activation energy may increase. mdpi.comresearchgate.net However, at higher concentrations (e.g., 5 g/L), the crystal growth rate can increase, and activation energy decrease, potentially due to the formation of Tutton's salt, (NH₄)₂Co(SO₄)₂·6H₂O, which reduces crystal purity. mdpi.comresearchgate.net The presence of ammonium may not alter the crystal shape. mdpi.comresearchgate.net
Other impurities like magnesium and cobalt can be incorporated into the crystal lattice of related sulfates (e.g., nickel sulfate) via isomorphous substitution and inclusion, particularly at higher initial concentrations. acs.org Sodium and calcium, in contrast, tend to adsorb onto the crystal surface. acs.org Understanding these impurity uptake mechanisms is crucial for developing strategies to minimize their incorporation during crystallization and achieve high purity. acs.org Operational conditions such as temperature, mixing speed, and impurity concentrations significantly affect crystal size and crystallization kinetics. aalto.fi Maintaining lower concentrations of impurities in the mother liquor through techniques like a higher bleed rate in continuous crystallization can help ensure the purity of the crystallized product. google.com
Novel and Sustainable Production Routes for Battery-Grade this compound
The increasing demand for battery-grade this compound, particularly for electric vehicles, is driving the development of novel and sustainable production routes. sustainablebiz.cantnu.no Traditional methods often involve harsh acids and can generate significant environmental challenges.
Acid-Free Preparation Methods from Complex Resources
Innovative acid-free methods are being explored for preparing battery-grade this compound directly from complex mixed resources, including ores, scrap, and recycled battery materials. nih.govresearchgate.net These approaches aim to circumvent the need for corrosive reagents used in conventional processes, which contribute to acidic wastewater and require energy-intensive neutralization steps.
An acid-free protocol utilizing a carefully engineered solvent extraction process has been developed to selectively separate nickel and cobalt ions from complex mixtures containing various impurities. This method exploits the nuanced chemistry of metal-ligand interactions in specialized aqueous systems to isolate the desired metal ions without relying on acidic lixiviants. This not only maintains material integrity but also significantly reduces secondary pollution.
Acid-free atmospheric leaching processes, potentially enhanced by mechanochemical treatment, are also being investigated for processing complex sulfide (B99878) resources like nickel sulfide concentrate to achieve high leaching efficiencies for cobalt and nickel while leaving main impurities like iron in the solid phase. nih.govresearchgate.net These sustainable alternatives offer potential economic advantages and can significantly reduce carbon emissions compared to traditional acid-based methods. nih.govresearchgate.net The flexibility of these acid-free techniques allows for the efficient recovery and refinement of metals from a wide range of feedstock materials, contributing to the resilience and sustainability of critical raw material supply chains.
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
| This compound | 24934 |
| Sulfuric acid | 1118 |
| Cobalt | 104398 |
| Cobalt(II) oxide | 14922 |
| Ammonium sulfate | 25507 |
| This compound heptahydrate | 61655 |
| This compound hexahydrate | 159887 |
| Ammonium this compound hexahydrate (Tutton's salt) | 61719 |
| Nickel sulfate | 24585 |
| Lithium | 24418 |
| Iron | 23931 |
| Manganese | 23930 |
| Zinc | 23932 |
| Calcium | 23928 |
| Magnesium | 23929 |
| Copper | 23978 |
| Aluminum | 23933 |
| Hydrogen peroxide | 784 |
| Gluconic acid | 1060 |
| Sodium hydroxide (B78521) | 14798 |
| Di-(2-ethylhexyl) phosphoric acid (D2EHPA) | 20503 |
| Bis-(2,4,4-trimethylpentyl) phosphinic acid (Cyanex 272) | 16218487 |
| Sodium carbonate | 10340 |
| Hydrochloric acid | 313 |
| Nitric acid | 944 |
| Lithium cobalt oxide (LiCoO₂) | 16294181 |
| LiNiMnCoO₂ (NMC) | 71207119 |
| Monosodium glutamate | 6112 |
| Cobalt(II) carbonate hydroxide | 13907334 |
| Cobalt(II) carbonate | 10487 |
| Lithium nickel manganese cobalt oxide (Li-NMC) | 71207119 |
| Lithium nickel manganese cobalt oxide (NMC 811) | 124349009 |
| Cobalt sulfide | 14890 |
| Cobaltite (B72492) | 14886 |
| Skutterudite | 13005283 |
| Linnaeite | 14830 |
| Nickel sulfide concentrate | 57455037 |
| Melamine (B1676169) | 7955 |
| This compound monohydrate | 10124-43-3 |
| Cobalt chloride hexahydrate | 16217167 |
| Gibbsite | 13958050 |
| Cobalt aluminate (CoAl₂O₄) | 16211321 |
| Cobalt oxalate | 16212119 |
| Cobalt-copper oxalate |
Interactive Data Tables
Based on the search results, here are some potential interactive data tables that could be generated:
Table 1: Effect of Ammonium Concentration on this compound Hexahydrate Crystallization (Cooling Method)
| Ammonium Concentration (g/L) | Crystal Growth Rate | Activation Energy (kJ/mol) | Crystal Purity (%) | Crystal Structure | Crystal Shape |
| 0 | (Baseline) | 150.93 | (Baseline) | Unchanged | Unchanged |
| 1.25 | Decreases | Increases | Decreases (~0.2) | Unchanged | Unchanged |
| 2.5 | Decreases | Increases | Decreases (~0.2) | Unchanged | Unchanged |
| 3.75 | Decreases | Increases | Decreases (~0.2) | Unchanged | Unchanged |
| 5 | Increases | Decreases | Decreases (1) | Tutton's salt forms | Unchanged |
Data based on findings related to ammonium impurity influence on cooling crystallization. mdpi.comresearchgate.net
Table 2: Metal Leaching Efficiency from Spent LIBs using Sulfuric Acid and H₂O₂
| Pulp Density (g/L) | H₂SO₄ Concentration (M) | H₂O₂ (vol. %) | Temperature (°C) | Leaching Time (min) | Cobalt Leaching (%) | Lithium Leaching (%) |
| 100 | 2 | 5 | 75 | 30 | 93 | 94 |
Data based on a specific hydrometallurgical process for recovering cobalt and lithium from spent LIBs. researchgate.net
Table 3: Metal Concentrations in Pregnant Leach Solution (PLS) from High-Cobalt Spent LIBs
| Metal | Concentration (g/L) |
| Cobalt | 27.4 |
| Nickel | 3.21 |
| Manganese | 1.59 |
| Lithium | 3.60 |
Data from a study on hydrometallurgical recycling of high-cobalt spent LIBs. mdpi.comlut.fi
Table 4: Impurity Removal from this compound Solution using Solvent Extraction
| Impurity | Extractant | Target pH Range for Extraction |
| Fe, Al, Cu, Mn | D2EHPA | (Initial purification) |
| Zn, Fe | Bis(2,4,4-trimethylpentyl)phosphinic acid | < 2.8 (initial), then slowly raised to ~3.5 |
| Mn, Zn, Ca, Mg | (Various organic reagents) | 1.5 - 3.0 |
| Ni, Li | Cyanex 272 | (Separation from Co) |
| Mg | (Second solvent extraction step) |
Data compiled from various sources on impurity removal via solvent extraction. googleapis.comsouthwindenvr.commdpi.comlut.figoogle.com
Table 5: Crystallization Form of this compound Hydrate vs. Temperature
| Temperature (°C) | Primary Crystallized Form |
| < 40 | CoSO₄·7H₂O |
| 60 | CoSO₄·6H₂O |
| 80 | CoSO₄·6H₂O |
Data based on evaporative crystallization studies. aalto.firesearchgate.net
Optimization of Process Parameters for Targeted Properties
Optimizing process parameters is critical to achieving targeted properties in this compound synthesis or in processes where this compound is a key component. While direct examples of optimizing this compound properties through synthesis parameters were not extensively detailed in the search results, the principle of process optimization is applied in related chemical synthesis and material production using cobalt compounds.
For instance, in the deposition of electroless Ni-Co-P coatings, the concentrations of this compound and sodium hypophosphite, along with bath temperature, were identified as significant process parameters influencing microhardness and corrosion rate researchgate.net. Using a Box-Behnken Design (BBD), researchers optimized these factors to achieve desired coating properties researchgate.netnih.gov. This involved systematically varying parameters and analyzing their effects on the outcome researchgate.netnih.govacs.org.
In the context of synthesizing cobalt-doped materials like Co-MoS₂, the concentration of the cobalt precursor (such as cobalt nitrate (B79036) hexahydrate) and the synthesis method (like solid-state microwave irradiation) influence the resulting material's properties, including the formation of specific phases like CoMoS and the degree of cobalt segregation rsc.orgrsc.org. Optimization in such cases involves tuning precursor ratios and reaction conditions to favor the desired phase and minimize impurities rsc.orgrsc.org.
Machine learning is also being explored for optimizing chemical synthesis parameters. Input variables can include precursor concentrations, heating rates, and aging times. Algorithms like neural networks or gradient-boosted trees can be trained on datasets linking synthesis conditions to outcomes such as particle size and purity . Validation techniques like k-fold cross-validation are used to compare predicted versus experimental results and avoid overfitting .
Data from optimization studies, such as those for Ni-Co-P coatings, can be presented in tables showing the relationship between varied parameters and measured properties.
| Parameter | Level 1 | Level 2 | Level 3 | Optimum Value |
| This compound Conc. (g/L) | 10 | 15 | 20 | 15 |
| Sodium Hypophosphite (g/L) | 20 | 25 | 30 | 25 or 30 |
| Bath Temperature (°C) | 70 | 80 | 85 | 85 or 80 |
| Target Property (Example: Microhardness) | Varies | Varies | Varies | Maximized |
Note: This table is illustrative, based on the type of data discussed in the source regarding Ni-Co-P coating optimization using this compound as a component researchgate.net. Specific values for this compound synthesis optimization were not available.
Solid-State Synthesis and Mechanochemical Approaches
Solid-state synthesis and mechanochemical approaches offer alternative routes for preparing materials, including those involving cobalt compounds. Solid-state reactions typically occur between solid reactants without a solvent, often at elevated temperatures mdpi.com. Mechanochemistry, which utilizes mechanical forces like grinding or milling, can induce chemical reactions and phase transformations in solid materials, sometimes at room temperature acs.orgirb.hrnih.govcsic.es.
While direct solid-state synthesis of bulk this compound was not a primary focus of the search results, these methods are employed in the synthesis of other materials using this compound as a precursor or involving cobalt compounds where solid-state transformations are key. For example, cobalt oxide nanoparticles can be synthesized using a coprecipitation method starting with this compound heptahydrate, followed by drying and calcination (a solid-state thermal treatment) acs.org. The calcination temperature influences the final cobalt oxide phase imim.pl.
Solid-phase chemical reactions using solid inorganic salts, including this compound heptahydrate, have been used to synthesize nanomaterials like cobalt molybdate (B1676688) (CoMoO₄) nanorods mdpi.com. Different cobalt salts influenced the size and morphology of the resulting CoMoO₄, which in turn affected their electrochemical performance mdpi.com. This highlights how the choice of solid precursor and reaction conditions in a solid-state approach impacts the final material's properties mdpi.com.
Mechanochemistry, particularly ball milling, is recognized as a sustainable and solvent-free approach for various chemical transformations, including inorganic synthesis irb.hrnih.govcsic.es. It can activate metal oxides and sulfides, which are often difficult to react in conventional solution-based methods irb.hr. Mechanochemical reduction processes have been investigated for recovering cobalt from materials like spent lithium-ion batteries acs.org. Milling time, rotational speed, and the ratio of grinding aids can influence the efficiency of cobalt extraction acs.org. Mechanochemical methods can destroy crystal structures and create amorphous states with rougher surfaces, enhancing subsequent leaching efficiency acs.org.
Microwave irradiation can also drive solid-state synthesis processes. This technique has been used to produce cobalt-doped MoS₂ flakes from precursors, including cobalt nitrate hexahydrate rsc.orgrsc.org. The ability of nanocarbons to absorb microwaves facilitates rapid heating and synthesis rsc.org. This method can lead to the formation of desired phases with minimal segregation of cobalt into separate sulfates or sulfides at certain doping concentrations rsc.orgrsc.org.
These advanced methodologies offer control over particle size, morphology, phase purity, and other properties, which are crucial for the performance of this compound or materials derived from it in various applications.
Structural Characterization and Spectroscopic Elucidation of Cobalt Sulfate Systems
Advanced Crystallographic Investigations (e.g., X-ray Diffraction)
Analysis of Hydrate (B1144303) Forms and Anhydrous Structures
Cobalt sulfate (B86663) exists in several hydration states, each with a distinct crystal structure. The most common hydrates are cobalt sulfate heptahydrate (CoSO₄·7H₂O) and this compound hexahydrate (CoSO₄·6H₂O). wikipedia.org The anhydrous form (CoSO₄) and a monohydrate (CoSO₄·H₂O) are also well-characterized. wikipedia.orgfuncmater.com
The heptahydrate is stable at room temperature under high humidity (>70%), but it readily converts to the hexahydrate form otherwise. wikipedia.org Further heating leads to the formation of the monohydrate at 100 °C and the anhydrous salt at 250 °C. wikipedia.org The crystal structures of these forms have been determined by X-ray crystallography. wikipedia.orgatamanchemicals.com The hexahydrate features octahedral [Co(H₂O)₆]²⁺ ions associated with sulfate anions. wikipedia.org The monoclinic heptahydrate also contains these [Co(H₂O)₆]²⁺ octahedra, along with one molecule of water of crystallization. wikipedia.org
Under high pressure (1–2 GPa), both the hexahydrate and heptahydrate forms have been observed to transform into a novel high-pressure phase, CoSO₄·5H₂O. u-tokyo.ac.jpresearchgate.net This high-pressure phase possesses a triclinic crystal structure. researchgate.net
The crystal system and space group vary among the different forms of this compound, as detailed in the table below.
| Compound | Crystal System | Space Group | Reference |
| Anhydrous this compound (CoSO₄) | Orthorhombic | wikipedia.orgfuncmater.com | |
| This compound Monohydrate (CoSO₄·H₂O) | Monoclinic | wikipedia.orgfuncmater.com | |
| This compound Tetrahydrate (CoSO₄·4D₂O) | Monoclinic | P2₁/n | iaea.org |
| This compound Hexahydrate (CoSO₄·6H₂O) | Monoclinic | C2/c | mdpi.com |
| This compound Heptahydrate (CoSO₄·7H₂O) | Monoclinic | wikipedia.orgfuncmater.com | |
| High-Pressure this compound Pentahydrate (CoSO₄·5H₂O) | Triclinic | researchgate.net | |
| Ammonium (B1175870) this compound Hexahydrate ((NH₄)₂Co(SO₄)₂·6H₂O) | Monoclinic | P2₁/a | mdpi.com |
Studies on Crystal Growth and Morphology Control
The controlled crystallization of this compound is crucial for various industrial applications. mdpi.com Research has focused on methods like cooling crystallization and evaporative crystallization to produce this compound hydrates with desired properties. mdpi.com The morphology of the resulting crystals can be influenced by various factors, including temperature, supersaturation, and the presence of impurities. mdpi.comrsc.org
For instance, studies have shown that ammonium ions can alter the crystallization kinetics of this compound hexahydrate. mdpi.com At certain concentrations, ammonium impurities can decrease the crystal growth rate and increase the activation energy for crystallization. mdpi.com However, at higher concentrations, the formation of ammonium this compound hexahydrate, a Tutton's salt, can occur, which in turn increases the growth rate. mdpi.com The shape of the crystals can also be controlled through flow-driven methods, where spatial concentration gradients lead to the formation of intricate precipitate patterns. rsc.org
Characterization of Coordination Polymers and Supramolecular Assemblies
This compound serves as a precursor in the synthesis of coordination polymers and supramolecular assemblies. nih.govacs.orgacs.orgcdnsciencepub.com These are extended structures where cobalt ions are linked by organic or inorganic ligands. X-ray diffraction is a key technique for determining the structure of these complex materials. nih.govacs.org
One example is a novel molecular assembly of a cobalt-sulfate coordination polymer with melamine (B1676169). nih.govacs.org In this structure, single-crystal X-ray diffraction revealed cobalt-sulfate chains aligned along the crystal's long axis. nih.govacs.org These chains are composed of cobalt cations bridged by sulfate anions, with water molecules also coordinated to the cobalt ions. nih.govacs.org The cobalt ion exists in an octahedral coordination geometry. nih.govacs.org The layers of cobalt-sulfate chains are packed with stacks of melamine molecules through hydrogen bonding. nih.govacs.org
Another study reported the synthesis of a one-dimensional coordination polymer with the chemical formula [Co₂(4,4'-bpy)₂(SO₄)(H₂O)₂]SO₄·H₂O, which exhibited a monoclinic crystal structure in the C2 space group. researchgate.net The formation of such supramolecular networks is often directed by hydrogen bonding and other non-covalent interactions. researchgate.net
Spectroscopic Probes of Electronic and Vibrational Properties (e.g., FTIR, UV-Vis, XPS)
Spectroscopic techniques provide valuable insights into the electronic structure, bonding, and vibrational modes of this compound systems.
Fourier-Transform Infrared (FTIR) Spectroscopy is used to identify the functional groups present in a compound by measuring the absorption of infrared radiation. In studies of this compound, FTIR has been used to confirm the presence of sulfate (SO₄²⁻) groups and water molecules in hydrated forms. researchgate.net The technique can also detect the bonding between cobalt and other atoms. researchgate.net For instance, in a cobalt(II) complex with 2-ethylimidazole, FTIR was used to interpret the vibrational modes of the sulfate group. researchgate.net
Ultraviolet-Visible (UV-Vis) Spectroscopy probes the electronic transitions within a material. For this compound, UV-Vis spectroscopy can be used to determine the optical band gap. ingentaconnect.com One study reported an optical band gap of 2.14 eV for this compound. researchgate.net The electronic absorption spectra in the UV and visible regions are also used to determine the coordination geometry of the cobalt(II) ion, which is often octahedral. e3s-conferences.org In a study of a cobalt(II) coordination polymer, UV-Vis spectroscopy confirmed an octahedral geometry for the Co(II) ion. researchgate.net
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that provides information about the elemental composition and chemical states of the elements within a material. upc.edu XPS analysis of this compound can distinguish between different oxidation states of cobalt, such as Co²⁺ and Co³⁺. researchgate.net In studies of cobalt-based materials, XPS has been used to confirm the presence of Co²⁺ and to investigate the interaction between cobalt and other elements. upc.eduresearchgate.net For example, in a study of sulfate-decorated cobalt-iron oxide nanosheets, XPS showed that the Co 2p spectrum shifted to higher binding energies after the oxygen evolution reaction, indicating the oxidation of Co²⁺ to Co³⁺. upc.edu
Thermal Analysis and Phase Transition Studies
Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are employed to study the thermal stability and phase transitions of this compound hydrates.
As previously mentioned, hydrated this compound undergoes dehydration upon heating. The heptahydrate converts to the hexahydrate, which in turn transforms to the monohydrate and finally the anhydrous form at progressively higher temperatures. wikipedia.org Specifically, the heptahydrate liquefies around 100 °C and becomes anhydrous at 250 °C. atamanchemicals.comfengchengroup.com The anhydrous salt is stable up to its melting point of 735 °C. funcmater.com
DSC and TGA can be used to precisely determine the temperatures at which these dehydration steps occur. grafiati.com For example, in the study of a cobalt(II) complex, thermal analysis showed the decomposition of the compound to cobalt oxide. researchgate.net Furthermore, studies on the drying of this compound hydrates have shown that at drying temperatures of 40 °C and 60 °C, the stable hydrate form is CoSO₄∙H₂O. researchgate.net
Applications in Advanced Materials Science and Engineering
Precursors for Energy Storage Materials
The escalating demand for high-performance energy storage, particularly for electric vehicles and portable electronics, has highlighted the importance of cobalt sulfate (B86663) as a primary source of cobalt for battery manufacturing. multichemexports.comfortunebusinessinsights.com
Cobalt sulfate is a critical precursor for manufacturing cathode active materials (CAMs) for lithium-ion batteries. targray.comcleanteq.com It is the primary source of cobalt for several key cathode chemistries, including Lithium Cobaltate (LiCoO₂) and Nickel-Cobalt-Manganese (NCM) oxides. multichemexports.comcleanteq.compall.com In the manufacturing process, high-purity this compound is dissolved along with sulfates of other metals like nickel and manganese. researchgate.netcbp.gov This mixed-metal sulfate solution is then reacted with a precipitating agent, such as sodium hydroxide (B78521), to synthesize a precursor material, typically a mixed metal hydroxide. pall.comcbp.gov
This precursor, for instance, nickel cobalt manganese hydroxide, is then subjected to a high-temperature reaction (calcination) with a lithium source, such as lithium carbonate or lithium hydroxide, to form the final crystalline cathode active material (e.g., LiNiMnCoO₂). pall.com The precise ratio of the metal sulfates in the initial step is crucial for determining the electrochemical properties, energy density, and stability of the final battery. google.comimim.pl For example, NCM cathodes can be synthesized with varying molar ratios of nickel, cobalt, and manganese, such as NCM811 (8:1:1), directly influencing performance characteristics. researchgate.net
| Cathode Type | Precursor Material | Role of this compound | Key Manufacturing Step |
| Lithium Cobalt Oxide (LCO) | Cobalt Oxide/Hydroxide | Primary source of cobalt for producing lithium cobalt oxide (LiCoO₂). multichemexports.comcleanteq.comtobmachine.com | Reaction of a cobalt precursor derived from this compound with a lithium salt at high temperature. |
| Nickel-Cobalt-Manganese Oxide (NCM) | Nickel Cobalt Manganese Hydroxide | Provides the cobalt component in the mixed-metal precursor. cbp.govgoogle.com | Co-precipitation of nickel, cobalt, and manganese sulfates to form a hydroxide precursor, followed by lithiation. pall.comcbp.gov |
| Nickel-Cobalt-Aluminum Oxide (NCA) | Nickel Cobalt Aluminum Hydroxide | Supplies the cobalt for the precursor material. cleanteq.com | Co-precipitation of metal sulfates to form a hydroxide precursor, which is then calcined with a lithium source. cleanteq.com |
This table provides an overview of the role of this compound in the synthesis of major lithium-ion battery cathode materials.
Beyond direct use in mixed-metal precursors, this compound is instrumental in synthesizing highly pure, nanoscale precursors like cobalt carbonate (CoCO₃) and cobalt oxide (CoO or Co₃O₄). These nanomaterials are valued for their high surface area and reactivity, which are beneficial in battery applications and catalysis. scirp.orgresearchgate.net
Research has demonstrated the production of high-purity cobalt carbonate nanocrystals through a microemulsion method. scirp.orgscirp.org In this process, a pure this compound solution (e.g., 16.80 g/L Co²⁺) is reacted with a sodium carbonate solution in the presence of a surfactant. scirp.orgscirp.org The surfactant helps control the particle size and morphology, leading to the formation of nanocrystals with optimal sizes around 13 nm. scirp.org These cobalt carbonate nanocrystals serve as an intermediate precursor for cobaltous oxide (CoO), another important material for batteries and catalysts. scirp.orgresearchgate.netscirp.org
Similarly, cobalt oxide (Co₃O₄) powders can be prepared from this compound recovered from waste lithium-ion batteries. imim.plbibliotekanauki.pl The process involves simple precipitation to form cobalt hydroxide (Co(OH)₂), followed by a controlled heat-treatment process. imim.pl This method can produce porous Co₃O₄ powder with a large surface area, which is advantageous when used as an anode material in lithium-ion batteries. imim.plbibliotekanauki.pl
| Precursor Synthesized | Synthesis Method | Reactants from this compound | Key Parameters | Resulting Material |
| Nanocrystalline Cobalt Carbonate | Microemulsion Precipitation | Aqueous this compound (16.80 g/L Co²⁺), Sodium Carbonate Solution scirp.orgscirp.org | pH: 7, Surfactant, Ambient Temperature, 10 min mixing time scirp.org | 13 nm crystallites of CoCO₃ scirp.orgscirp.org |
| Porous Cobalt Oxide | Precipitation & Heat Treatment | Recovered this compound Solution imim.pl | Precipitation of Co(OH)₂, followed by heat treatment (e.g., 200°C for 12 h) imim.pl | Porous Co₃O₄ powder with high surface area (ca. 116 m²/g) imim.plbibliotekanauki.pl |
This table summarizes research findings on the synthesis of nanocrystalline precursors using this compound.
Cathode Materials for Lithium-Ion Batteries (e.g., Lithium Cobaltate, Nickel-Cobalt-Manganese Oxides)
Role in Catalytic Material Development
This compound is a versatile starting material for creating a variety of cobalt-based catalysts used in numerous industrial chemical processes. multichemexports.comfortunebusinessinsights.com
Cobalt-based catalysts are essential in processes like hydrodesulfurization in petroleum refining and the Fischer-Tropsch synthesis for producing synthetic fuels. multichemexports.com this compound serves as a convenient and soluble precursor for preparing these catalysts. For instance, research has shown that using this compound as a precursor can lead to highly active catalysts for hydrogen generation. nih.gov A CoSO₄-doped Co₃O₄ sample, formed from a this compound precursor, exhibited excellent catalytic activity in the hydrolysis of sodium borohydride (B1222165) (NaBH₄). nih.gov The presence of the sulfate component was found to be beneficial for the in situ transformation of Co₃O₄ into more catalytically active Co-B alloys during the reaction. nih.gov Furthermore, cobalt nanoparticles, which have significant catalytic applications, can be synthesized via the chemical reduction of this compound using reducing agents like sodium borohydride. mdpi.com
This compound is also employed as a metal source in the synthesis of advanced porous materials such as Metal-Organic Frameworks (MOFs) and various nanocomposites. google.com MOFs are crystalline materials constructed from metal ions or clusters linked by organic ligands, and cobalt-based MOFs have shown high catalytic activity. google.com Synthesis methods often involve reacting a cobalt salt, which can be this compound, with an aromatic dicarboxylic acid in a solvent. google.comgoogle.com
In the field of nanocomposites, this compound is used as a precursor to create multi-component materials with tailored properties. For example, cobalt ferrite (B1171679) (CoFe₂O₄) nanorods have been synthesized using this compound and an iron precursor. Additionally, cobalt sulfide (B99878) (CoSₓ) nanocrystals, which can be used as co-catalysts in photocatalysis, can be prepared via hydrothermal methods starting from this compound heptahydrate. google.commdpi.com MOF-derived catalysts, such as CeO₂•Co₃O₄ nanoflowers, have been developed using strategies that introduce cobalt ions into the precursor framework to enhance catalytic performance for degrading pollutants. nih.gov
Formation of Cobalt-Based Catalysts for Heterogeneous Systems
Functional Coatings and Pigments
This compound is used in the electrochemical and chemical industries to produce functional surface coatings and as a precursor for vibrant pigments. thechemco.comsaanvicorp.com
Its application in electroplating is well-established, where it is added to electrolytic baths to produce hard, glossy, and corrosion-resistant coatings. multichemexports.comlerochem.eu Cobalt is often co-deposited with other metals, such as nickel, to form alloy coatings. journalssystem.comelectrochemsci.org These Ni-Co alloy coatings exhibit desirable properties, including high hardness and wear resistance, making them suitable for applications in the aerospace and automotive industries. lerochem.eujournalssystem.com The concentration of this compound in the plating bath is a key parameter that influences the composition and properties of the final coating. electrochemsci.org
| Coating Type | Deposition Method | Example Bath Component | Key Coating Properties |
| Cobalt-Nickel Alloy | Electroplating | Cobalt(II) sulfate heptahydrate (CoSO₄∙7H₂O) journalssystem.com | High hardness, corrosion resistance, finer grain structure lerochem.euelectrochemsci.org |
| Zinc-Cobalt Alloy | Electroplating | This compound is used to provide cobalt ions. lerochem.eu | Enhanced corrosion resistance compared to pure zinc coatings lerochem.eu |
This table details the use of this compound in creating functional electroplated coatings.
In addition to coatings, this compound is a key intermediate in the manufacturing of cobalt-based pigments. multichemexports.comsuchemindustries.co.inennoreindiachemicals.com It serves as the starting material for producing other cobalt compounds, like cobalt oxide, which are then used to create pigments such as the famous cobalt blue. multichemexports.comennoreindiachemicals.com These pigments are highly valued for their vibrant color and stability and are used extensively in coloring glass, ceramics, tiles, and paints. thechemco.comsaanvicorp.comlerochem.eu The history of using cobalt compounds for blue coloration dates back centuries, seen in ancient Egyptian artifacts and Chinese porcelain. lerochem.eu
Coloring Agents in Ceramics, Glazes, and Enamels
This compound is a well-established coloring agent used to impart a durable and vibrant blue color to ceramics, glazes, enamels, and glass. chalcogen.ro It is used in pigments for decorating porcelain and to protect ceramic glazes from discoloring. chalcogen.roredalyc.org The cobalt(II) ion is a powerful chromophore, and its presence within the silica (B1680970) matrix of a glaze or ceramic body after firing results in the characteristic deep blue hue famously associated with "cobalt blue."
The primary advantage of using a cobalt salt like this compound is its solubility in water, which allows for its even application in slips and glazes. orientjchem.org While other cobalt compounds like cobalt carbonate and cobalt oxide also produce blue colors, they have different properties. This compound is considered the least potent of the common cobalt compounds used in ceramics. orientjchem.org However, its solubility facilitates its use in specific decorative techniques where the colorant needs to be dissolved and absorbed into the ceramic body or glaze layer before firing. During the high temperatures of the kiln, the sulfate decomposes, leaving behind cobalt oxide, which then integrates into the molten glass matrix to produce the final color. It is valued for its role in creating pigments and preventing discoloration in the final product. peacta.org
Table 1: Comparison of Cobalt-Based Ceramic Colorants
| Compound | Chemical Formula | Key Characteristics |
|---|---|---|
| This compound | CoSO₄·7H₂O | Reddish, water-soluble crystals; least potent cobalt colorant. orientjchem.org |
| Cobalt Carbonate | CoCO₃ | Fine lavender powder; considered a very stable and reliable colorant. orientjchem.org |
| Cobalt Oxide | Co₃O₄ / CoO | Black powder; a strong and consistently reliable colorant for blue tones. orientjchem.org |
Precursors for Thin Film Deposition
This compound is frequently used as a precursor in solution-based methods for the deposition of thin films, which are essential in electronics and optical devices. Its solubility in aqueous and other polar solvents makes it an ideal source of cobalt ions for techniques like electrodeposition and chemical bath deposition.
In the electrodeposition process, a bath containing this compound is used to create metallic or alloyed thin films. Research has demonstrated the fabrication of various alloy films from sulfate-based solutions:
Co-Ni-Fe Films: Ternary alloy films have been produced from a sulfate solution containing 0.15 M CoSO₄, 0.2 M NiSO₄, and 0.005 M FeSO₄. peacta.org These films, deposited on conductive glass, exhibit ferromagnetic properties suitable for magnetic sensors and data storage devices. peacta.org
Co-Fe-W Films: Magnetic thin films of cobalt-iron-tungsten have been prepared from a bath containing 0.1 M this compound (CoSO₄·7H₂O). chalcogen.ro The properties of these films can be tuned by altering the current density during deposition, making them suitable for integrated memory devices. chalcogen.ro
Co-Cu Films: The electrocrystallization of cobalt-copper alloy thin films has been studied using a sulfate solution, demonstrating the formation of Co-Cu phases on conductive substrates. orientjchem.org
Beyond electrodeposition, this compound is a precursor in chemical deposition methods. Cobalt sulfide (CoS) thin films, which have applications in solar cells and sensors, have been synthesized from an aqueous alkaline medium using this compound and thiourea (B124793) as the primary reactants. chalcogen.ro These examples highlight this compound's role as a versatile and cost-effective precursor for creating functional thin films with tailored properties.
Table 2: Examples of Thin Films Deposited Using this compound Precursors
| Film Type | Deposition Method | Precursors | Key Finding |
|---|---|---|---|
| Cobalt Sulfide (CoS) | Liquid Phase Chemical Deposition | This compound, Thiourea | Produced uniform, nano-crystalline hexagonal CoS thin films with a direct band gap of 1.13 eV. chalcogen.ro |
| Co-Ni-Fe Alloy | Electrodeposition | CoSO₄, NiSO₄, FeSO₄ | Created uniform, ferromagnetic alloy films whose composition could be controlled by deposition potential. peacta.org |
| Co-Fe-W Alloy | Electrodeposition | CoSO₄·7H₂O, FeSO₄·7H₂O, Na₂WO₄·2H₂O | Resulted in soft magnetic films with properties suitable for memory devices, influenced by current density. chalcogen.ro |
| Patterned Cobalt | Electrodeposition | this compound bath | Demonstrated a novel approach to create patterned cobalt films by scratching the substrate before deposition. researchgate.net |
Magnetic Materials and Electronic Components
This compound is a key starting material for synthesizing a variety of magnetic materials, ranging from coordination polymers to metallic alloy films and ferrite nanoparticles. The magnetic properties of these materials are derived from the electron configuration of the cobalt ions.
Research has shown that this compound can be used to create novel molecular-based magnets. A coordination polymer assembled from this compound and melamine (B1676169) resulted in millimeter-long monocrystals that exhibit magnetic anisotropy and align with a magnetic field. acs.org This material displays longitudinal antiferromagnetic coupling along the cobalt-sulfate chains within the crystal structure. acs.org
In the realm of nanoparticles, this compound is used as a direct precursor. This compound nanoparticles synthesized via pulsed laser ablation were found to be a soft magnetic material with a low coercivity of 70 Oe. google.com Furthermore, it is a common reagent in the chemical precipitation of cobalt ferrite (CoFe₂O₄) nanoparticles. researchgate.net These nanoparticles exhibit ferromagnetic or superparamagnetic behavior depending on synthesis conditions, with properties that are valuable for data storage and biomedical applications. researchgate.net
The concentration of this compound in electrodeposition baths also directly influences the magnetic properties of resulting alloy films. In the production of Co-Ni coatings, increasing the this compound concentration in the electrolyte solution leads to thicker coatings with higher cobalt content, which in turn enhances magnetic properties like coercivity and saturation magnetization. google.com
Table 3: Magnetic Properties of Materials Synthesized from this compound
| Material | Synthesis Method | Saturation Magnetization (Mₛ) | Coercivity (Hₑ) | Reference |
|---|---|---|---|---|
| This compound Nanoparticles | Pulsed Laser Ablation | Not Specified | 70 Oe | google.com |
| Cobalt Ferrite (CoFe₂O₄) Nanoparticles | Chemical Precipitation | ~32 emu/g | ~150 Oe | researchgate.net |
| Co-Fe-W Thin Film | Electrodeposition | 0.112 emu | 88.95 Oe | chalcogen.ro |
Production of High-Purity Metallic Powders for Alloys
High-purity cobalt powder is a critical component in the manufacturing of high-performance materials, especially superalloys used in aerospace and gas turbines. One of the primary methods for producing this powder is through the electrolysis of cobalt salts, with this compound being a common choice.
In this process, a purified aqueous solution of this compound serves as the electrolyte. By applying an electric current, cobalt metal is deposited at the cathode. This electrolytic cobalt powder is favored for its high chemical purity and desirable characteristics for pressure processing. The resulting powder is used to produce hard alloys, diamond tools, and catalysts. Studies have shown that cobalt powder produced by electrolysis from a sulfate solution is very pure and can be deposited with a specific hexagonal close-packed crystal structure.
The high purity of the cobalt powder, often exceeding 99.9%, is essential for its end-use applications. These powders are used in the production of wear-resistant alloys and magnetic alloys, where impurities could compromise the final material's performance, such as its strength, wear resistance, and thermal stability.
Catalytic Applications and Reaction Mechanism Studies
Homogeneous and Heterogeneous Catalysis in Organic Synthesis
Cobalt catalysts, often derived from cobalt sulfate (B86663), are instrumental in both homogeneous and heterogeneous catalysis for creating complex organic molecules. mdpi.comjove.com Homogeneous catalysts operate in the same phase as the reactants, while heterogeneous catalysts exist in a different phase, which facilitates their separation and reuse. mdpi.comjove.com The development of cobalt-based catalytic systems focuses on achieving high activity and selectivity while also enabling catalyst recycling to improve the sustainability of chemical processes. mdpi.com
Cobalt sulfate is a valuable precursor for generating catalytically active species that can direct chemical reactions with high precision. These catalysts can achieve remarkable chemo- and regioselectivity, meaning they can selectively target specific functional groups or positions on a molecule.
Key research findings include:
C-H Activation: Air-stable Co(III) catalysts, prepared from cobalt salts, can catalyze redox-neutral [4 + 2]-annulation reactions. For example, the reaction of aromatic sulfoxonium ylides with 1,3-diynes produces substituted 1-naphthol (B170400) derivatives in a highly regioselective manner. nih.gov Mechanistic studies suggest the reaction proceeds through an ortho C-H activation step. nih.gov
Dehydrogenation: A robust photochemical dehydrogenation strategy employs a cobaloxime catalyst, a mimic of vitamin B12 that can be synthesized from cobalt salts. rsc.org This method achieves the synthesis of α,β-unsaturated amides, enamides, and sulfonamides with good chemo- and regioselectivity without the need for external photosensitizers or noble metals. rsc.org
Cross-Coupling Reactions: Copper-catalyzed C(sp³)–C(sp³) cross-coupling of cyclic sulfate esters with alkyl Grignard reagents provides a method for the chemo- and regioselective functionalization of polyols. acs.org Cobalt-catalyzed versions of such cross-coupling reactions are also being explored. acs.orgmpg.de
Table 1: Examples of Cobalt-Catalyzed Chemo- and Regioselective Transformations
| Reaction Type | Catalyst System (Derived from Cobalt Salt) | Transformation | Selectivity | Reference |
|---|---|---|---|---|
| [4 + 2]-Annulation | Co(III) Complex | Aromatic sulfoxonium ylides + 1,3-diynes → Substituted 1-naphthols | Regioselective | nih.gov |
| Photochemical Dehydrogenation | Cobaloxime | Saturated amides/sulfonamides → α,β-unsaturated amides/enamides | Chemo- and Regioselective | rsc.org |
| C-H Alkylation | Co(II) Complex | Electrochemical C-H alkylation coupled with cathodic Hydrogen Evolution Reaction | Site-selective | chinesechemsoc.org |
A significant focus in modern chemistry is the development of sustainable processes, where the ability to recycle and reuse catalysts is paramount. Heterogenizing cobalt catalysts, often prepared from this compound, is a key strategy to achieve this.
Notable developments in recyclable cobalt catalysts include:
Nanoparticle-Supported Catalysts: Cobalt nanoparticles supported on mesoporous silica (B1680970) (SBA-15) have been developed for the synthesis of quinoxalines. This heterogeneous catalyst shows excellent activity and can be recovered and reused for at least ten cycles without a significant loss of performance. nih.gov
Magnetic Catalysts: To simplify recovery, cobalt nanoparticles have been supported on magnetic iron oxide cores coated with a hydrophilic polymer like polyethylene (B3416737) glycol (PEG). acs.org This allows the catalyst to be easily separated from the reaction mixture using an external magnet and reused for multiple runs in C-C and C-N coupling reactions in aqueous media. acs.org
Green Solvents: The use of sustainable and recyclable solvents like PEG-400 with Co(III) and Cu-based catalysts has been shown to be effective for the annulation of aromatic aldehydes with internal alkynes. The catalytic system can be recycled, offering significant economic and environmental benefits over traditional solvents. rsc.org
Chemo- and Regioselective Transformations
Electrocatalysis for Water Splitting and Related Processes
Efficient HER catalysts are needed to reduce the energy required for hydrogen production. Various cobalt compounds derived from precursors like this compound have shown excellent performance in catalyzing the HER.
Key findings on cobalt-based HER catalysts:
Cobalt Phosphates: A cobalt-iron-phosphate electrocatalyst demonstrated high activity and durability for HER in alkaline seawater, requiring an overpotential of only 137 mV to achieve a current density of 10 mA/cm². mdpi.com
Cobalt Nitride-Carbides: Cobalt-nitride-carbide (Co-N-C) catalysts, synthesized using cobalt nitrate (B79036) (a salt analogous to the sulfate), show excellent HER performance in acidic media. frontiersin.org By optimizing the interaction between cobalt nanoparticles and the nitrogen-doped carbon support, a low overpotential of 145 mV at 10 mA cm⁻² was achieved in 0.5 M H₂SO₄. frontiersin.org
Cobalt Sulfides: Cobalt sulfide (B99878) (CoS₂) hollow nanospheres have been shown to be effective for HER in alkaline media, with an overpotential of 193 mV at 10 mA cm⁻². rsc.org
The OER is often the bottleneck in water splitting due to its sluggish kinetics. nih.gov Cobalt-based materials, frequently synthesized from this compound, are among the most effective non-precious metal catalysts for this reaction.
Key findings on cobalt-based OER catalysts:
Sulfate-Decorated Oxides: A highly efficient OER electrocatalyst was developed using sulfate-decorated amorphous-crystalline cobalt-iron oxide nanosheets. The presence of sulfate ions on the catalyst surface modifies the electronic energy levels of the active sites, which reduces the OER overpotential and accelerates the reaction. This optimized material achieved a low overpotential of 268 mV at 10 mA cm⁻². csic.es
Cobalt Oxides: Nanoporous cobalt oxide (Co₃O₄), synthesized by the calcination of a cobalt complex, acts as a robust OER catalyst in both acidic and alkaline electrolytes. It exhibited an overpotential of 170 mV in 1 M KOH and 199 mV in 0.5 M H₂SO₄ to reach a current density of 10 mAcm⁻². nih.gov
Ternary Sulfides: Ternary copper-cobalt sulfide nanosheets show excellent electrocatalytic performance for OER, benefiting from the synergistic effect between copper and cobalt. This catalyst required an overpotential of only 276 mV to drive a current density of 10 mA cm⁻². mdpi.com
Table 2: Performance of Cobalt-Based Electrocatalysts in Water Splitting
| Reaction | Catalyst Material | Electrolyte | Overpotential at 10 mA/cm² (mV) | Tafel Slope (mV/dec) | Reference |
|---|---|---|---|---|---|
| HER | Cobalt-Iron-Phosphate | 1 M KOH + Seawater | 137 | - | mdpi.com |
| HER | Co-N-C | 0.5 M H₂SO₄ | 145 | - | frontiersin.org |
| OER | Co₃O₄ Nanoporous | 1 M KOH | 170 | 68.3 | nih.gov |
| OER | Sulfate-Decorated CoFe-Oxide | 1 M KOH | 268 | 46.5 | csic.es |
| OER | Copper-Cobalt Sulfide | 1 M KOH | 276 | 58 | mdpi.com |
| OER | Cobalt Sulfide (CoS₂) HNS | 1 M KOH | 290 | 57 | rsc.org |
Hydrogen Evolution Reaction (HER) Catalysts
Advanced Oxidation Processes (AOPs) for Environmental Remediation
Sulfate radical-based advanced oxidation processes (SR-AOPs) are highly effective technologies for degrading persistent organic pollutants in water. nih.goviwaponline.com Cobalt, typically introduced as this compound, is one of the most efficient metal catalysts for activating persulfates—namely peroxymonosulfate (B1194676) (PMS) and peroxydisulfate (B1198043) (PDS)—to generate highly reactive sulfate radicals (SO₄⁻•). nih.gov
The fundamental activation mechanism involves the cobalt ion cycling between its Co²⁺ and Co³⁺ oxidation states:
Co²⁺ + S₂O₈²⁻ → Co³⁺ + SO₄⁻• + SO₄²⁻ (PDS activation)
Co²⁺ + HSO₅⁻ → Co³⁺ + SO₄⁻• + OH⁻ (PMS activation)
These generated sulfate radicals, along with other reactive oxygen species like hydroxyl radicals (•OH), attack and break down complex organic molecules into simpler, less harmful substances. nih.gov While homogeneous systems using dissolved this compound are effective, research has increasingly shifted towards heterogeneous cobalt-containing catalysts to prevent the leaching of cobalt ions into the treated water and to allow for catalyst reuse. nih.gov
Cobalt-based catalysts have been successfully used to degrade a wide array of pollutants:
Pharmaceuticals: Pollutants such as tetracycline (B611298) and sulfamethoxazole (B1682508) are effectively degraded by Co-activated PMS systems. rsc.org
Phenolic Compounds: Compounds like 4-nitrophenol (B140041) are readily oxidized. rsc.org
Bacteria: SR-AOPs have also been applied for disinfection, with cobalt ferrite (B1171679) nanoparticles used to activate PMS for the inactivation of bacteria like E. coli. nih.gov
Table 3: Degradation of Organic Pollutants by Cobalt-Activated SR-AOPs
| Catalyst System | Oxidant | Target Pollutant | Key Finding | Reference |
|---|---|---|---|---|
| Cobalt Pyroborate (Co₂B₂O₅) | PMS | Tetracycline | Degradation rate constant of 0.136 min⁻¹ | rsc.org |
| Cobalt Pyroborate (Co₂B₂O₅) | PMS | 4-Nitrophenol | Degradation rate constant of 0.104 min⁻¹ | rsc.org |
| Cobalt Pyroborate (Co₂B₂O₅) | PMS | Sulfamethoxazole | Degradation rate constant of 0.092 min⁻¹ | rsc.org |
| Cobalt Ferrite Nanoparticles | PMS | E. coli | Complete inactivation within 30-60 minutes under UV radiation. | nih.gov |
Degradation of Organic Contaminants and Emerging Pollutants
Catalyst Preparation and Optimization for Specific Reactions
The performance of cobalt-based catalysts is highly dependent on their preparation method and composition. A primary goal in catalyst synthesis is to create materials with high activity, stability, and minimal cobalt leaching. acs.org Common strategies involve supporting cobalt on various substrates or creating mixed-metal oxides. acs.orgmdpi.com
Supports such as activated carbon, graphitic carbon nitride (g-C₃N₄), titanium dioxide (TiO₂), and zeolites are frequently used. acs.orgmdpi.com These materials provide a high surface area for the dispersion of cobalt nanoparticles, preventing their aggregation and enhancing the number of available active sites. x-mol.netmdpi.com For example, anchoring cobalt ferrite nanoparticles onto activated carbon has been shown to significantly boost catalytic activity for PDS activation compared to the unsupported nanoparticles. x-mol.net
The synthesis method itself is crucial. Techniques like co-precipitation, impregnation, hydrothermal synthesis, and pyrolysis of metal-organic frameworks (MOFs) are employed to create catalysts with desired properties. mdpi.compreprints.org For instance, a simple co-precipitation method can be used to synthesize spinel bimetal oxides like CoAl₂O₄, which exhibit higher specific surface area and superior catalytic activity compared to simple cobalt oxide. mdpi.com
Optimization of reaction conditions is key to maximizing catalyst performance. Factors such as catalyst dosage, oxidant concentration, temperature, and solution pH are systematically varied to find the ideal parameters for a specific degradation reaction. mdpi.com An optimal catalyst dosage ensures sufficient active sites are available without being excessive, while the pH can influence the catalyst's surface charge and the speciation of the target pollutant and oxidant. mdpi.commdpi.com For example, in the degradation of ibuprofen (B1674241) using a cobalt-supported carbon ball catalyst, the degradation rate was found to improve with an increase in catalyst loading, PMS concentration, and temperature up to a certain point. mdpi.com
Table 2: List of Chemical Compounds
Electrochemical Engineering and Surface Science Investigations
Electrodeposition of Cobalt and Cobalt-Based Materials
The electrodeposition of cobalt and its alloys from sulfate-based electrolytes is a cornerstone of various technological applications, from magnetic storage media to protective coatings. This process involves the reduction of cobalt ions (Co²⁺) at a cathode to form a metallic deposit. The underlying principles of this process are governed by electrochemical kinetics and thermodynamics, which dictate the feasibility and rate of the deposition.
A typical electrolyte for cobalt electrodeposition consists of cobalt sulfate (B86663) (CoSO₄) as the primary source of cobalt ions, along with additives like boric acid (H₃BO₃) and sometimes sodium sulfate (Na₂SO₄) as a supporting electrolyte. orientjchem.org Boric acid acts as a pH buffer, preventing the formation of cobalt hydroxide (B78521) at the electrode surface, which can occur due to a local increase in pH during hydrogen evolution, a common side reaction. google.com
The deposition process is initiated by applying a sufficiently negative potential to the cathode. The standard electrode potential for the reduction of Co²⁺ to solid cobalt is approximately -0.28 V versus the standard hydrogen electrode (SHE). psu.edu However, in practice, a more negative potential, known as an overpotential, is required to overcome kinetic barriers and initiate deposition. psu.edu
The initial stage of cobalt electrodeposition involves the formation of stable nuclei on the substrate surface, a process known as nucleation. This is followed by the growth of these nuclei, eventually leading to a continuous film. The mechanism of nucleation can be broadly classified into two models: instantaneous and progressive.
Instantaneous Nucleation: This occurs when all active sites on the substrate are activated simultaneously at the beginning of the electrodeposition process. The number of nuclei remains constant as they grow. orientjchem.org
Progressive Nucleation: In this case, the active sites are activated gradually over time. New nuclei continue to form as others are growing. scielo.brscienceopen.com
The prevailing nucleation mechanism is influenced by factors such as the overpotential and the concentration of cobalt ions in the electrolyte. psu.edu For example, studies on glassy carbon electrodes have shown that at low overpotentials, progressive nucleation is favored, while higher overpotentials tend to promote instantaneous nucleation. psu.edu Conversely, other research indicates a shift from instantaneous to progressive nucleation with an increase in either the cathodic potential or the cobalt concentration. psu.edu
The analysis of current-time transients obtained from chronoamperometry experiments is a common method to distinguish between these mechanisms, often using the Scharifker-Hills model. orientjchem.org For instance, the electrodeposition of cobalt-copper alloys on fluorine-doped tin oxide (FTO) from a sulfate solution was found to follow an instantaneous nucleation mechanism with a three-dimensional (3D) growth process. orientjchem.org Similarly, cobalt electrodeposition on a carbon fiber electrode from a cobalt sulfate solution also exhibited instantaneous nucleation. researchgate.net In contrast, studies on glassy carbon electrodes in ammonium (B1175870) sulfate solutions have indicated a progressive 3D nucleation and growth mechanism. scielo.br The substrate material itself also plays a crucial role, with silver substrates showing a transition from instantaneous to progressive nucleation, while copper, ruthenium, and platinum substrates consistently show progressive nucleation. researchgate.net
The composition of the electrolyte, particularly the presence of additives, has a profound impact on the characteristics of the electrodeposited cobalt. Additives are employed to modify various properties of the deposit, such as brightness, hardness, internal stress, and grain size. researchgate.netresearchgate.netresearchgate.net
Organic additives are critical for controlling the quality of cobalt deposits. mdpi.com They function by adsorbing onto the electrode surface, which can inhibit or accelerate the deposition rate, influence the nucleation process, and modify the crystal growth. researchgate.netmdpi.comacs.org This adsorption creates a molecular barrier that can hinder the approach of metal ions to the electrode interface. mdpi.com
Common types of additives include:
Brighteners: These are organic molecules that refine the grain structure of the deposit, leading to a brighter and smoother surface. Examples include thiourea (B124793) and its derivatives. google.comacs.org
Levellers: These additives help to produce a deposit of uniform thickness, especially on substrates with irregular surfaces. Polyethylene (B3416737) glycol (PEG) is a commonly used leveller. google.com
Suppressors: These agents, such as polyethyleneimine (PEI), inhibit deposition in certain areas, which is particularly useful for achieving bottom-up filling in microelectronics fabrication. google.com
Wetting Agents: Surfactants like sodium dodecyl sulfate (SDS) are used to reduce the surface tension of the electrolyte, which helps in the release of hydrogen bubbles that can cause pitting in the deposit. acs.org
The table below summarizes the effects of various additives on cobalt electrodeposition from sulfate-based electrolytes.
| Additive | Function | Effect on Deposit |
| Boric Acid (H₃BO₃) | pH buffer | Prevents cobalt hydroxide formation, improves deposit quality. google.comresearchgate.net |
| Thiourea | Brightener, Accelerator, Leveler | Refines grain size, can act as both an accelerator and a leveler. google.comacs.org |
| Polyethylene Glycol (PEG) | Leveler, Wetting Agent | Promotes uniform thickness, reduces surface roughness. google.com |
| Polyethyleneimine (PEI) | Suppressor | Inhibits deposition for controlled growth. google.com |
| Sodium Dodecyl Sulfate (SDS) | Wetting Agent | Reduces pitting by facilitating hydrogen bubble release, can increase hardness. acs.org |
| Saccharin | Stress Reducer | Decreases internal stress in the deposit, reduces crystallite size. researchgate.net |
| Tetra Ethyl Ammonium Bromide (TEAB) | Grain Refiner | Produces smooth and bright deposits at low concentrations. researchgate.net |
| 2-Mercaptobenzimidazole (B194830) (MBI) | Inhibitor | Strong inhibitory effect, modifies surface morphology. mdpi.com |
For example, the addition of tetra ethyl ammonium bromide (TEAB) at a concentration of 10 mg/L to a sulfate bath can yield smooth and bright cobalt deposits with high current efficiency. researchgate.net Similarly, heteroaromatic thiol additives like 2-mercaptobenzimidazole (MBI) act as strong inhibitors, significantly shifting the onset potential for cobalt deposition to more negative values. mdpi.com The presence of additives can also alter the nucleation and growth mechanism. researchgate.net
Electrodeposition is a versatile bottom-up technique for synthesizing cobalt nanostructures with controlled morphology and size. mdpi.comuniroma1.it By carefully manipulating the electrodeposition parameters, a variety of nanostructures, including nanoparticles, nanowires, and nanoplates, can be fabricated. acs.orguniroma1.it
The formation of these nanostructures is often governed by the interplay between the electrochemical growth of cobalt and side reactions like water reduction, which can lead to localized pH changes at the electrode surface. uniroma1.it For instance, in the direct electrodeposition of cobalt on an aluminum electrode from a sulfate solution, cobalt nanoparticles are formed in the initial stages. uniroma1.it The catalytic activity of these nanoparticles towards water reduction can increase the local pH, potentially inducing the precipitation of cobalt hydroxide. uniroma1.it
By adjusting the electrode potential and the concentration of cobalt ions, it's possible to control this interplay and transition from forming hexagonal cobalt nanoplatelets to nanostructured films composed of cobalt nanoparticles and cobalt hydroxide nanoflakes. uniroma1.it Specifically, at lower cobalt ion concentrations (0.01 and 0.1 M), hexagonal nanoplatelets are typically formed. uniroma1.it However, increasing the concentration to 0.2 M can lead to the formation of cobalt hydroxide nanoflakes due to the increased local pH. uniroma1.it
Template-assisted electrodeposition is another powerful method for creating ordered nanostructures like nanowires. uniroma1.it In this approach, a nanoporous template, such as anodized aluminum oxide (AAO), is used as the cathode. Cobalt is then electrodeposited into the pores of the template. After deposition, the template can be dissolved, leaving behind an array of cobalt nanowires. uniroma1.it
Pulse current electrodeposition is a technique that can be used to produce nanocrystalline cobalt coatings. researchgate.net This method involves applying the current in pulses rather than continuously, which can lead to finer grain sizes and improved mechanical properties of the deposit. researchgate.net
Influence of Electrolyte Composition and Additives on Deposit Characteristics
Interfacial Phenomena and Electrode Surface Chemistry
The interface between the electrode and the electrolyte is a dynamic region where all the critical electrochemical reactions of deposition occur. The chemical and physical phenomena at this interface, along with the surface chemistry of the electrode, are paramount in determining the outcome of the electrodeposition process.
During cobalt electrodeposition from a sulfate solution, the electrode surface is not merely a passive substrate. It actively participates in the process, influencing nucleation, growth, and the final structure of the deposit. The initial state of the electrode surface, including its cleanliness, roughness, and crystallographic orientation, can significantly affect the initial stages of deposition. orientjchem.orgresearchgate.net
The adsorption of species from the electrolyte onto the electrode surface is a key interfacial phenomenon. As previously discussed, additives in the electrolyte adsorb onto active sites, forming a molecular layer that can inhibit or modify the deposition process. mdpi.com This adsorption is governed by the chemical nature of both the additive and the electrode surface. For example, heteroaromatic thiol additives exhibit strong adsorption on cobalt surfaces, with the thiol group, pyridine-like nitrogen, and benzene (B151609) ring all contributing to the inhibitory effect. mdpi.com
The electrochemical double layer, which forms at the electrode-electrolyte interface, also plays a crucial role. It consists of a layer of charged species on the electrode surface and a corresponding layer of counter-ions in the electrolyte. The structure of this double layer influences the transport of ions to the electrode surface and the kinetics of the electron transfer reactions. Additives can modify the structure of the double layer, thereby altering the deposition process. researchgate.net
Furthermore, the surface of the electrode can undergo chemical changes during electrodeposition. For instance, in alkaline solutions, the cobalt electrode can form a layer of cobalt hydroxide (Co(OH)₂) which can be further oxidized to cobalt oxyhydroxide (CoOOH) at higher anodic potentials. escholarship.org These surface oxides can influence the subsequent deposition or dissolution behavior of cobalt.
In acidic sulfate solutions, the co-evolution of hydrogen is a significant interfacial process. scispace.com Hydrogen bubbles can adhere to the electrode surface, blocking active sites and leading to pitting and increased surface roughness in the deposit. mdpi.com The use of wetting agents can mitigate this issue by reducing the surface tension and facilitating the detachment of hydrogen bubbles. acs.org
The table below highlights key interfacial phenomena and their impact on cobalt electrodeposition.
| Interfacial Phenomenon | Description | Impact on Electrodeposition |
| Adsorption of Additives | Organic molecules from the electrolyte bind to the electrode surface. mdpi.com | Modifies nucleation and growth, controls deposit properties like brightness and hardness. researchgate.net |
| Electrochemical Double Layer | A charged layer at the electrode-electrolyte interface. | Influences ion transport and electron transfer kinetics. researchgate.net |
| Hydrogen Evolution | Reduction of protons or water molecules to form hydrogen gas. scispace.com | Can cause pitting, increase surface roughness, and lower current efficiency. mdpi.com |
| Surface Oxide Formation | Formation of cobalt hydroxide or oxyhydroxide on the electrode surface. escholarship.org | Can passivate the electrode or act as an intermediate in certain reactions. |
| Substrate-Deposit Interaction | The interaction between the initial deposit and the underlying substrate. | Affects adhesion, stress, and the epitaxial growth of the deposit. researchgate.net |
Development of Electrochemical Sensors
Cobalt-based materials, often synthesized via electrodeposition from this compound solutions, are increasingly being explored for the development of electrochemical sensors. These sensors leverage the electrocatalytic properties of cobalt and its compounds to detect a wide range of analytes.
The general principle behind these sensors involves the modification of an electrode surface with a cobalt-based material. When the target analyte interacts with the modified electrode, it undergoes an electrochemical reaction (oxidation or reduction) that generates a measurable signal, such as a current or potential change. The magnitude of this signal is typically proportional to the concentration of the analyte.
For example, a dual-metal sensor using cobalt and copper nanoparticles has been developed for the detection of creatinine (B1669602) in urine. acs.org In this sensor, copper and cobalt nanoparticles are sequentially electrodeposited onto a glassy carbon electrode from copper sulfate and this compound solutions, respectively. acs.org At a sufficiently positive potential, both metals oxidize to Co²⁺ and Cu²⁺, which then form electroactive complexes with creatinine. acs.org The reduction of these complexes produces a measurable current that is used to quantify the creatinine concentration. acs.org This sensor demonstrates good sensitivity and selectivity, making it a promising tool for clinical diagnostics. acs.org
Cobalt and its oxides are also utilized in sensors for other important biological and environmental analytes. Cobalt phthalocyanine (B1677752) modified electrodes have been used to detect ethinyl estradiol, a synthetic estrogen. mdpi.com Cobalt oxide nanostructures have shown promise for the non-enzymatic detection of uric acid and glucose. acs.orgmdpi.com The high surface area and electrocatalytic activity of these nanostructures enhance the sensitivity and performance of the sensors. mdpi.comresearchgate.net
The development of these sensors often involves a systematic evaluation of various parameters, including the composition of the sensing material, the pH of the measurement solution, and the detection method (e.g., cyclic voltammetry, differential pulse voltammetry). mdpi.comarxiv.org For instance, a study on a cobalt-based sensor for phosphate (B84403) detection in wastewater highlighted the significant impact of pH and interfering ions on the sensor's performance. arxiv.org
The table below provides examples of electrochemical sensors based on cobalt materials derived from this compound.
| Sensor Material | Analyte | Principle of Detection |
| Cobalt and Copper Nanoparticles | Creatinine | Formation of electroactive complexes with Co²⁺ and Cu²⁺. acs.org |
| Cobalt Phthalocyanine | Ethinyl Estradiol | Electrocatalytic oxidation of the analyte. mdpi.com |
| Cobalt Oxide Nanostructures | Uric Acid, Glucose | Non-enzymatic electrocatalytic oxidation of the analyte. acs.orgmdpi.com |
| Cobalt-Based Coordination Polymers | Cr(VI), Fe(III), Ascorbic Acid | Electrocatalytic reduction or oxidation of the analytes. acs.org |
| Nickel Cobalt Sulfide (B99878) | Glucose | Non-enzymatic electrocatalytic oxidation of glucose. acs.org |
Environmental Geochemistry and Remediation Strategies
Environmental Distribution and Speciation of Cobalt
Cobalt is a naturally occurring element found in the Earth's crust, with average concentrations typically ranging from 20 to 25 mg/kg. cdc.gov It is also present in various environmental compartments, including soil, water, and air, due to both natural processes and human activities. cdc.gov
Natural sources of cobalt in the environment include the weathering of rocks and volcanic eruptions. scispace.com Anthropogenic sources are significant and include mining and smelting of cobalt-containing ores, the application of phosphate (B84403) fertilizers and sewage sludge to agricultural lands, and the disposal of industrial and municipal wastes. cdc.govscispace.com The combustion of fossil fuels and emissions from vehicles also contribute to atmospheric cobalt levels. cdc.govaloki.hu
In the atmosphere , cobalt is primarily present in particulate form and can be transported over long distances before being deposited onto land and water surfaces through wet and dry deposition. cdc.gov
In soils , cobalt concentrations generally range from 1 to 40 mg/kg, with an average of 7.2 mg/kg in U.S. soils. cdc.gov However, significantly higher concentrations, up to 800 mg/kg, have been observed in areas impacted by mining, industrial activities, and heavy traffic. cdc.gov The speciation of cobalt in soil, which dictates its mobility and bioavailability, is influenced by several factors including soil pH, redox potential, and the presence of other minerals and organic matter. cdc.gov Cobalt can exist as soluble Co(II) ions, be adsorbed to mineral surfaces like manganese and iron oxides, or form complexes with organic matter such as humic and fulvic acids. cdc.govepa.gov Studies have shown that a significant portion of cobalt in soil can be associated with the residual fraction, bound to organic matter, and associated with iron and manganese oxides. cdc.govepa.gov
In aquatic environments , cobalt concentrations in surface and groundwater are generally low, often less than 1–2 µg/L in the United States. cdc.gov However, levels can be elevated in mining and agricultural areas. cdc.gov The solubility and mobility of cobalt in water are highly dependent on pH, with lower pH values favoring the dissolved form. cdc.gov In aqueous systems, cobalt can be adsorbed onto particulate matter and settle into sediments, precipitate as carbonates or hydroxides, or form complexes with dissolved organic substances. cdc.gov Sediments often act as a sink for cobalt, though it can be released back into the water column under changing environmental conditions. cdc.gov In seawater, cobalt is an essential micronutrient for marine life, and its distribution is influenced by biological uptake and scavenging processes. bco-dmo.orgresearchgate.net
The chemical form, or speciation, of cobalt is critical to its environmental behavior. In aqueous environments, cobalt primarily exists in the +2 and +3 oxidation states. aloki.hu While Co(II) is more common, Co(III) can be stable under certain conditions. aloki.hu The speciation in soil and sediment is complex, with cobalt being distributed among various fractions, including exchangeable, carbonate-bound, iron/manganese oxide-bound, organic matter-bound, and residual fractions. cdc.gov The relative proportion of cobalt in each fraction varies depending on the specific environmental conditions. cdc.gov
Biogeochemical Cycling in Terrestrial and Aquatic Ecosystems
The biogeochemical cycling of cobalt involves a complex interplay of physical, chemical, and biological processes that govern its transformation and movement through terrestrial and aquatic ecosystems. Cobalt is a micronutrient essential for various biological functions, most notably as a core component of vitamin B12 (cobalamin), which is synthesized by certain prokaryotes. scispace.comfrontiersin.org
In terrestrial ecosystems , the cycling of cobalt begins with its release from parent rock materials through weathering. scispace.com It enters the soil, where its fate is determined by factors such as soil pH, redox conditions, and the presence of organic matter and clay minerals. cdc.gov Plants can take up cobalt from the soil, incorporating it into their tissues. scispace.com The amount of uptake varies among plant species. Some plants, known as hyperaccumulators, can accumulate high concentrations of cobalt. tandfonline.com Upon decomposition of plant and animal matter, cobalt is returned to the soil, completing the cycle. Human activities, such as the application of cobalt-containing fertilizers and industrial emissions, can significantly alter the natural cycling of cobalt in terrestrial environments. cdc.govscispace.com
In aquatic ecosystems , cobalt is introduced through riverine input, atmospheric deposition, and from sediments. researchgate.net In the surface ocean, dissolved cobalt is taken up by phytoplankton and bacteria for metabolic processes, including the synthesis of vitamin B12. bco-dmo.orggeotraces.org This biological uptake can influence the distribution of cobalt in the water column. geotraces.org The cycling of cobalt is also linked to other elements, such as manganese, as cobalt can be scavenged by manganese oxides, which removes it from the water column and transports it to the sediment. bco-dmo.org In oxygen minimum zones, where there is less scavenging, dissolved cobalt concentrations can be higher. bco-dmo.org The decomposition of organic matter in the water column and sediments releases cobalt back into the system. bco-dmo.org
The biogeochemical cycle of cobalt is intricate, with its availability and form being influenced by a multitude of environmental factors. In both terrestrial and aquatic systems, microbial communities play a crucial role in mediating the transformation of cobalt species, thereby influencing its mobility and bioavailability. frontiersin.org For instance, sulfate-reducing bacteria can precipitate cobalt as cobalt sulfides under anaerobic conditions. pnnl.gov
Advanced Remediation Technologies for Cobalt Contamination
The increasing presence of cobalt in the environment from industrial activities has spurred the development of various remediation technologies to address soil and water contamination. nih.gov These technologies aim to either remove the contaminant or reduce its bioavailability and toxicity.
Phytoremediation is an environmentally friendly and cost-effective approach that utilizes plants to clean up contaminated environments. researchgate.net Two primary strategies for cobalt remediation are phytostabilization and phytoextraction.
Phytostabilization : This technique focuses on immobilizing cobalt in the soil, thereby reducing its mobility and preventing its entry into the food chain or groundwater. scispace.commdpi.com Plants used for phytostabilization typically have extensive root systems that help to hold the contaminated soil in place. They also alter the chemical properties of the soil around the roots, leading to the precipitation or complexation of cobalt, making it less available for uptake. nih.gov Certain plant species, such as Elymus elongatus and Zea mays, have shown potential for the phytostabilization of cobalt by accumulating the metal in their roots while limiting its transport to the above-ground parts. nih.gov The addition of soil amendments like compost can further enhance phytostabilization by binding cobalt and reducing its bioavailability. mdpi.com
Phytoextraction : This method, also known as phytoaccumulation, involves the use of plants that can absorb large quantities of cobalt from the soil and translocate it to their harvestable shoots. scispace.comresearchgate.net These plants, often referred to as hyperaccumulators, can then be harvested and removed from the site, effectively extracting the cobalt from the soil. researchgate.net Species like Alyssum murale and Nyssa sylvatica have demonstrated significant potential for phytoextracting cobalt, accumulating high concentrations of the metal in their tissues. tandfonline.com Research has shown that Alyssum murale can accumulate over 1300 mg of cobalt per kg of dry weight. tandfonline.com
Adsorption is a widely used and effective method for removing cobalt ions from contaminated water due to its simplicity, cost-effectiveness, and adaptability. jwent.net This process involves the binding of cobalt ions (the adsorbate) to the surface of a solid material (the adsorbent). A variety of materials have been investigated for their potential to adsorb cobalt.
Common Adsorbents for Cobalt Removal:
| Adsorbent Material | Maximum Adsorption Capacity (mg/g) | Reference |
| β-cyclodextrin based hydrogel | 438.59 | tandfonline.com |
| Chemically activated carbon (from potato peels) | 175 | mdpi.com |
| NaY faujasite (zeolite) | 50 | mdpi.com |
| Magnetite-citric acid nanoadsorbent | Varies with conditions | jwent.net |
Various materials, including activated carbon, zeolites, clay minerals, and biomass, have been utilized as adsorbents for cobalt. jwent.netmdpi.com The efficiency of adsorption is influenced by several factors, including the pH of the solution, temperature, initial cobalt concentration, and the dose of the adsorbent. jwent.nettandfonline.com For instance, the removal of Co(II) ions using magnetite-based nanoadsorbents was found to increase with an increase in pH from 2 to 8. jwent.net
Recent research has focused on developing novel adsorbents with enhanced capacity and selectivity for cobalt. These include modified materials like sulfurized activated carbon and magnetic nanocomposites, which also offer the advantage of easy separation from the treated water using a magnetic field. jwent.netmdpi.com
Other separation technologies for cobalt remediation include chemical precipitation, ion exchange, and membrane filtration. jwent.netiwaponline.com Soil washing, where a washing solution is used to extract cobalt from the soil, and electroremediation, which uses an electric current to move cobalt ions through the soil, are other techniques being explored for soil cleanup. nih.gov
Cobalt sulfate (B86663), a chemical compound with the formula CoSO₄, plays significant roles in both agronomic and veterinary sciences, primarily due to the essential nature of cobalt as a micronutrient. Its applications range from supporting crucial microbial processes in soil and plants to enabling vital metabolic functions in ruminant animals.
Agronomic and Veterinary Science Applications
Theoretical and Computational Chemistry Studies
Quantum Chemical Investigations (e.g., DFT) of Electronic Structure
Quantum chemical methods, particularly Density Functional Theory (DFT), are instrumental in elucidating the electronic structure of cobalt-containing systems. DFT calculations allow for the precise modeling of electron distribution, which is fundamental to a molecule's physical and chemical properties. researchgate.netuctm.edu These methods can be applied to various forms of cobalt, including the hydrated Co(II) ions, such as [Co(H₂O)₆]²⁺, which are present in aqueous cobalt sulfate (B86663) solutions. researchgate.net Studies have successfully used DFT to resolve structural questions and understand the electronic properties of cobalt complexes and oxides. researchgate.netresearchgate.netscielo.org.za
DFT calculations are a cornerstone for predicting the electronic properties and reactivity of cobalt compounds. By computing frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—researchers can understand a molecule's ability to donate or accept electrons. mdpi.com A high HOMO energy value suggests strong electron-donating properties, while a small energy gap (ΔE) between HOMO and LUMO indicates higher reactivity. mdpi.com
Molecular Electrostatic Potential (MEP) mapping is another DFT-based tool that visualizes charge distribution and predicts sites for electrophilic and nucleophilic attack, thereby providing insights into reaction mechanisms. mdpi.combeilstein-journals.org For instance, DFT studies on cobalt complexes have shown that substitutions in ancillary ligands can significantly tune the redox properties of the cobalt center, demonstrating a clear link between electronic structure and reactivity. researchgate.net The energetics of possible reduction routes for Co(II) complexes have been computed to determine whether reduction or desolvation occurs first, revealing that charge transfer before desolvation is often energetically more favorable. researchgate.net
Table 1: Selected Electronic Properties of Cobalt Species from DFT Calculations
| Cobalt Species/System | Property Investigated | Key Finding |
| [Co(H₂O)₆]²⁺ | Energetics of Reduction | Charge transfer and reduction before desolvation is energetically favorable. researchgate.net |
| Co(II) with Naphthoquinone Ligand | Redox Properties | Substitutions on ancillary ligands can significantly tune the redox properties. researchgate.net |
| Co, CoO, Co₃O₄ | Electronic & Magnetic Structure | A DFT+U approach with Ueff = 3.0 eV accurately describes the electronic and magnetic properties of cobalt and its oxides. scielo.org.za |
| Cobalt Porphyrin | Reaction Mechanism | DFT calculations clarified a shift in the hydrogen evolution reaction mechanism based on electronic effects. acs.org |
This table is interactive. You can sort and filter the data.
DFT is extensively used to model the adsorption of molecules onto cobalt-containing surfaces, which is critical for applications in catalysis and electrodeposition. These calculations can determine the most stable adsorption sites, calculate adsorption energies, and analyze the nature of the chemical bonds formed between the adsorbate and the surface. researchgate.netmdpi.com
For example, DFT studies on the adsorption of heteroaromatic thiol additives on cobalt surfaces from electroplating solutions (which primarily contain cobalt sulfate) have identified the specific functional groups responsible for the interaction. mdpi.com The calculations revealed that molecules adsorb parallel to the metal surface, with atoms like sulfur and nitrogen forming covalent bonds with cobalt atoms. mdpi.com Similarly, studies on the adsorption of species like SO₂, CO, NO₂, and NO₃ on various cobalt surfaces have provided detailed information on adsorption energies, charge density differences, and the density of states (DOS), which helps in understanding the bonding mechanism. researchgate.netgunasooriya-lab.comacs.org A DFT study of CuSO₄ adsorption on a TiO₂ surface, analogous to this compound, showed that the molecule binds through its oxygen and copper atoms, inducing geometric changes in the surface and indicating a chemisorption process via charge transfer. mdpi.com
Table 2: Calculated Adsorption Energies for Various Species on Cobalt-Containing Surfaces
| Adsorbate/Surface | Adsorption Energy (eV) | Method | Key Finding |
| SO₂ on CoP Surface | Favorable on Co-terminated facets | DFT | Surface orientation has a remarkable impact on interfacial chemical bonding. researchgate.net |
| Heteroaromatic Thiols on Co | Varies by functional group | DFT | Inhibitory effects in electrodeposition are directly related to adsorption behavior. mdpi.com |
| NO₃ on Cobalt Spinel | -2.88 | DFT | Exposed Coᵀ₂c cations exhibit much higher affinity to bind NOₓ species. acs.org |
| CuSO₄ on Anatase TiO₂ | -4.31 | DFT | A preferential adsorption geometry was identified, indicating a strong chemisorption process. mdpi.com |
This table is interactive. You can sort and filter the data.
Electronic Properties and Reactivity Prediction
Molecular Dynamics (MD) Simulations of Solution and Interfacial Phenomena
Molecular Dynamics (MD) simulations provide a dynamic picture of molecular systems by solving Newton's equations of motion for a collection of atoms and molecules. numberanalytics.com This technique is particularly valuable for studying the behavior of this compound in aqueous solutions and at interfaces. researchgate.netnih.gov MD simulations can offer detailed insights into ion transport, the structure of hydration shells around Co²⁺ and SO₄²⁻ ions, and the mechanisms of crystal nucleation and growth from supersaturated solutions. numberanalytics.comresearchgate.net
Thermodynamic and Kinetic Modeling of this compound Systems
Thermodynamic and kinetic models are essential for describing and predicting the behavior of this compound in chemical processes such as hydrometallurgy and materials synthesis. oulu.fipan.pl
Thermodynamic modeling, often using the Pitzer ion interaction approach, allows for the calculation of solution properties and phase equilibria in the CoSO₄–H₂O system. oulu.fi Such models can accurately reproduce experimental data over a wide range of temperatures and are used to predict the solubilities of different this compound hydrates (e.g., heptahydrate, hexahydrate, and monohydrate). oulu.fi Phase stability diagrams for systems like Co-S-O can be constructed to determine the conditions under which this compound is the most stable phase, which is crucial for processes like the oxidation of cobalt-bearing minerals. pan.pl
Kinetic studies investigate the rates and mechanisms of reactions involving this compound. For example, the kinetics of cobalt biosorption from aqueous solutions have been shown to follow a pseudo-second-order model. iscientific.org In the context of purifying this compound solutions, the ion exchange process for removing impurities like iron has been modeled, obeying the Langmuir isothermal adsorption model and second-order kinetics. nih.gov Kinetic analysis of the oxidation of cobaltite (B72492) to form this compound has been used to determine the activation energy for the process, providing critical data for reactor design and process optimization. pan.plresearchgate.net
Table 3: Thermodynamic and Kinetic Parameters for this compound Systems
| System/Process | Model/Parameter | Value | Significance |
| CoSO₄–H₂O | Pitzer Model | 10 adjustable parameters | Accurately calculates solution properties and phase equilibria from 270 K to 374 K. oulu.fi |
| Cobaltite Oxidation | Activation Energy (Ea) | 8.3 kJ/mol | Describes the energy barrier for the oxidation process that can form CoSO₄. pan.pl |
| Fe Removal from CoSO₄(aq) | Kinetic Model | Second-order (McKay equation) | Describes the rate of impurity removal by ion exchange. nih.gov |
| Co(II) Biosorption | Gibbs Free Energy (ΔG˚) | Negative (spontaneous) | Indicates the spontaneity of the biosorption process from aqueous solution. iscientific.org |
This table is interactive. You can sort and filter the data.
Future Research Directions and Emerging Paradigms for Cobalt Sulfate
Sustainable Production and Circular Economy Integration
A primary focus for the future of cobalt sulfate (B86663) is the shift towards more sustainable production methods and its integration into a circular economy. This involves minimizing the environmental footprint of primary production and maximizing the recovery and reuse of cobalt from end-of-life products.
To mitigate these impacts, research is directed towards several key areas:
Recycling and Urban Mining: The recycling of cobalt-containing waste, particularly from spent lithium-ion batteries, is a cornerstone of future supply strategies. marketresearchintellect.commarketresearchintellect.com Research shows that using cobalt waste from electric vehicle (EV) batteries can reduce the endpoint environmental impact by up to 73% compared to using cobalt concentrate from primary mining. researchgate.netcolab.ws Hydrometallurgical processing is a prominent technology for recycling, which uses a water-based solution to extract metals like cobalt sulfate from shredded battery materials. eco-recycle.co.uk Companies are developing proprietary hydrometallurgical processes to recover not only cobalt but also lithium, nickel, manganese, and graphite (B72142) from battery black mass. electrabmc.com
Greener Refining Technologies: Innovations in refining are critical. An emerging, groundbreaking development is an acid-free chemical process for preparing battery-grade nickel and cobalt sulfates from various sources. This method avoids the use of harsh acids like sulfuric acid, which generate large volumes of acidic wastewater and have a significant carbon footprint. Furthermore, establishing refineries that utilize low-carbon energy sources is a key strategy. For instance, a Canadian refinery highlighted its lower carbon footprint compared to a benchmark facility in China, attributing this to the use of greener electricity. electrabmc.com
Supply Chain Diversification: Geopolitical concentration of cobalt mining, primarily in the Democratic Republic of Congo (DRC), poses significant supply chain risks. marketresearchintellect.commarketresearch.com To counter this, efforts are underway to establish and expand cobalt refining capacity in other regions, such as North America. defense.govminingir.comwmcgroup.com These initiatives, often supported by government funding, aim to create a more resilient and secure supply chain for the burgeoning EV and energy storage industries. defense.govminingir.com
The integration of this compound into a circular economy is a paradigm shift, moving from a linear "take-make-dispose" model to a closed-loop system. cobaltinstitute.orgnoahchemicals.com This involves designing batteries for easier recycling, optimizing collection and sorting systems for spent products, and creating policies that support the use of recycled content. cobaltinstitute.orgcobaltinstitute.org
Table 1: Comparative Environmental Impact of Cobalt Production This interactive table provides data from a Life Cycle Assessment, comparing the environmental footprint of producing different cobalt compounds.
| Impact Category | Unit | Cobalt Metal (Co ~99.9%) | Crude Cobalt Hydroxide (B78521) (Co ~31.1%) | Tri-Cobalt-Tetraoxide (Co ~73%) | Cobalt Sulphate Heptahydrate (Co ~21%) |
|---|---|---|---|---|---|
| Global Warming Potential | kg CO2 eq. | 28.2 | 6.4 | 24.0 | 4.0 |
| Acidification Potential | kg SO2 eq. | 0.44 | 0.13 | 0.34 | 0.29 |
| Eutrophication Potential | kg Phosphate (B84403) eq. | 0.01 | 0.0022 | 0.005 | 0.004 |
| Photochemical Ozone Creation Potential | kg NMVOC eq. | 0.11 | 0.03 | 0.12 | 0.03 |
| Primary Energy Demand | MJ | 561 | 179 | 356 | 101 |
| Blue water consumption | kg | 992 | 863 | 1647 | 295 |
Innovations in Advanced Energy Technologies
This compound is indispensable for the cathode chemistry of high-performance lithium-ion batteries, which are central to the electric vehicle and energy storage revolutions. marketresearchintellect.commarketresearch.commarketresearchintellect.com Its role in stabilizing the cathode structure enhances energy density, prolongs battery life, and ensures safety. marketresearch.comnoahchemicals.com Future research in this domain is focused on optimizing cobalt's contribution while addressing cost and supply concerns.
Key areas of innovation include:
Advanced Cathode Chemistries: Research continues to refine nickel-cobalt-manganese (NCM) and nickel-cobalt-aluminum (NCA) cathodes. noahchemicals.com The objective is to enhance electrochemical performance by optimizing the distribution of cobalt within the material's structure. noahchemicals.com While there is a trend towards reducing cobalt content to lower costs, its unique properties mean it remains a critical component for high-energy-density applications. noahchemicals.comeurometaux.eu
Next-Generation Batteries: this compound is a key material not only for current lithium-ion technologies but also for emerging ones, such as solid-state batteries. marketresearchintellect.commarketresearchintellect.com These next-generation batteries promise higher energy density and improved safety, and cobalt-containing cathodes are being developed for them. marketresearchintellect.com
Novel Sources and Processes: To secure supply for these advanced technologies, researchers are exploring unconventional sources of cobalt. A significant breakthrough has been the production of the world's first this compound derived exclusively from deep-seafloor polymetallic nodules. metals.coglobenewswire.com This was achieved through a hydrometallurgical flowsheet that processes a nickel-copper-cobalt matte directly into high-purity this compound, potentially creating a new, large-scale resource for the battery industry. metals.coglobenewswire.com
Catalytic Applications: Beyond batteries, this compound is a precursor for advanced catalysts. Research into cobalt-based single-atom catalysts (Co-SACs) shows promise for replacing expensive noble metals in various chemical reactions. nih.gov These catalysts are being explored for applications in selective oxidation processes, which are fundamental to producing fine chemicals. nih.gov
The overarching goal is to balance performance with sustainability. This includes developing battery chemistries that use cobalt more efficiently and creating production pathways, like the acid-free method, that are environmentally benign. noahchemicals.com
Tailored Material Design through Computational Approaches
Computational science is emerging as a powerful tool to accelerate the design and discovery of new cobalt-based materials, including novel forms of this compound and related compounds. saudijournals.comumd.edu Methods such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations allow researchers to predict material properties at the atomic level, significantly reducing the time and expense of laboratory-based trial-and-error. saudijournals.comumd.edu
This computational-led approach is being applied to:
Predicting Novel Materials: Computational techniques can screen vast numbers of potential compounds to identify candidates with desired properties, such as high ionic conductivity for battery electrolytes or specific catalytic activity. umd.edumdpi.com This accelerates the R&D cycle for next-generation materials. umd.edu
Understanding Complex Mechanisms: Simulations provide fundamental insights into complex processes. For example, they can be used to understand ion diffusion mechanisms in solid-state electrolytes or to map out reaction pathways in catalytic processes. saudijournals.comumd.edu In the context of batteries, computational studies are critical for understanding the high interfacial resistance that can occur between solid electrolytes and electrodes, a major challenge for all-solid-state batteries. umd.edu
Rational Material Design: By understanding structure-property relationships, scientists can rationally design materials with enhanced characteristics. This could involve designing cobalt-based catalysts with improved efficiency and selectivity or creating new cobalt-sulfate coordination polymers with specific magnetic or optical properties. saudijournals.comacs.org For instance, researchers have synthesized a novel cobalt-sulfate coordination polymer with melamine (B1676169), and its unique magnetic anisotropy was understood through structural analysis and modeling. acs.org
Optimizing Synthesis and Processing: Computational modeling can help optimize the conditions for material synthesis. For example, in the crystallization of this compound, understanding the influence of impurities like ammonium (B1175870) ions on crystal growth and purity is crucial for industrial production, a process that can be modeled and predicted. mdpi.com
The integration of computational tools, particularly with the aid of machine learning and large materials databases, is set to revolutionize how this compound and its derivatives are developed for advanced applications. saudijournals.commdpi.com
Addressing Environmental Challenges and Resource Management
The increasing demand for this compound, driven by the energy transition, brings to the forefront significant environmental and resource management challenges. marketresearchintellect.com The environmental impacts of cobalt mining can be severe, including the contamination of water and soil, leading to devastated landscapes and health risks for local populations. earth.org
Future strategies are focused on a multi-pronged approach to address these issues:
Environmental Remediation: A key area of research is the development of catalysts for environmental cleanup. Cobalt-based catalysts are being extensively investigated for their effectiveness in sulfate radical-based advanced oxidation processes (SR-AOPs). iaea.org These processes can degrade persistent organic pollutants in wastewater, offering a potential solution to industrial water contamination. iaea.org
Minimizing Production Footprint: As highlighted by LCAs, reducing the environmental footprint of this compound production is paramount. cobaltinstitute.org This includes transitioning to renewable energy sources for mining and refining operations, developing technologies that consume less water and fewer hazardous chemicals, and implementing near-zero waste and emissions flowsheets in new refineries. researchgate.netcolab.wswmcgroup.com
Strategic Resource Management: Given that over 70% of the world's cobalt is mined in the DRC, diversifying the supply chain is a critical aspect of resource management. marketresearch.com This involves not only exploring and developing resources in other regions like Australia and Canada but also fully embracing the potential of "urban mining" through the robust recycling of end-of-life products. marketresearchintellect.com
Improved Mining and Processing Practices: Research is also focused on improving extraction efficiency from primary ores. Bioleaching, for instance, uses microorganisms to extract cobalt from laterite ores into a soluble form like this compound. europa.eu This method can achieve high recovery rates and avoids the need for high-temperature smelting, reducing the energy intensity of the process. europa.eu
Ultimately, ensuring the long-term sustainability of the this compound supply chain requires a holistic approach that combines technological innovation, rigorous environmental stewardship, and the principles of a circular economy.
Q & A
Q. Answer :
- Control variables : pH, temperature, and reactant molar ratios must be tightly regulated to avoid byproducts like cobalt hydroxide .
- Characterization : Use X-ray diffraction (XRD) for crystallinity, inductively coupled plasma mass spectrometry (ICP-MS) for elemental purity, and thermogravimetric analysis (TGA) to confirm hydration states .
- Reproducibility : Document procedural deviations (e.g., stirring rate, drying time) to ensure replicability .
Basic: How do researchers validate the accuracy of this compound concentration measurements in aqueous solutions?
Q. Answer :
- Calibration curves : Prepare using standardized this compound solutions and UV-Vis spectroscopy at λ~510 nm (cobalt’s absorption peak) .
- Cross-validation : Compare results from atomic absorption spectroscopy (AAS) and EDTA titration to address instrumental biases .
- Error reporting : Include standard deviations from triplicate measurements and account for matrix effects (e.g., ionic strength) .
Advanced: What statistical methods are appropriate for resolving contradictions in this compound toxicity data across studies?
Q. Answer :
- Meta-analysis : Apply random-effects models to account for heterogeneity in experimental designs (e.g., cell lines, exposure durations) .
- Sensitivity analysis : Identify outliers using Cook’s distance or leverage plots to assess data robustness .
- Bayesian inference : Quantify uncertainty in conflicting results, such as LD₅₀ variations in aquatic toxicity studies .
Advanced: How can computational models predict this compound’s redox behavior in novel electrochemical applications?
Q. Answer :
- Density Functional Theory (DFT) : Simulate electron transfer mechanisms at cobalt active sites .
- Kinetic modeling : Use Marcus theory to evaluate charge-transfer rates in this compound-based electrolytes .
- Validation : Compare simulated voltammograms with experimental cyclic voltammetry data to refine parameters .
Basic: What protocols ensure safe handling and disposal of this compound in laboratory settings?
Q. Answer :
- Containment : Use fume hoods for powder handling to prevent inhalation; store in airtight containers with desiccants .
- Waste treatment : Precipitate cobalt ions as cobalt sulfide (CoS) using sodium sulfide (Na₂S) before neutralization and disposal .
- Documentation : Maintain logs of usage quantities and disposal methods for institutional audits .
Advanced: What mechanistic studies elucidate this compound’s role in catalytic processes like oxygen evolution reactions (OER)?
Q. Answer :
- In situ spectroscopy : Employ Raman or X-ray absorption spectroscopy (XAS) to track cobalt oxidation states during OER .
- Isotopic labeling : Use ¹⁸O-labeled water to differentiate lattice oxygen vs. electrolyte contributions in reaction pathways .
- Microkinetic modeling : Derive rate-determining steps from Tafel plots and electrochemical impedance spectroscopy (EIS) data .
Basic: How do researchers assess the environmental impact of this compound leakage in soil systems?
Q. Answer :
- Column leaching tests : Measure cobalt mobility in soil profiles under simulated rainfall .
- Bioavailability assays : Use sequential extraction (e.g., BCR method) to quantify exchangeable, reducible, and residual cobalt fractions .
- Ecotoxicity testing : Evaluate plant growth inhibition (e.g., Lepidium sativum) and microbial respiration rates in contaminated soils .
Advanced: What strategies address challenges in synthesizing phase-pure this compound polymorphs (e.g., α vs. β forms)?
Q. Answer :
- Solvothermal synthesis : Adjust solvent polarity (e.g., water vs. ethanol) to favor specific polymorph nucleation .
- In situ monitoring : Use synchrotron XRD to track phase transitions during crystallization .
- Additive screening : Test surfactants (e.g., CTAB) to stabilize metastable phases via surface energy modulation .
Basic: How is this compound’s stability under varying humidity conditions quantified?
Q. Answer :
- Dynamic vapor sorption (DVS) : Measure mass changes at controlled relative humidity (RH) levels to identify deliquescence points .
- Accelerated aging tests : Store samples at 40°C/75% RH and monitor phase changes via XRD weekly .
- Kinetic analysis : Fit humidity-induced degradation data to Avrami or Jander models to predict shelf life .
Advanced: How can machine learning optimize this compound synthesis parameters for targeted properties?
Q. Answer :
- Feature engineering : Input variables include precursor concentrations, heating rates, and aging times .
- Algorithm selection : Train neural networks or gradient-boosted trees on datasets linking synthesis conditions to outcomes (e.g., particle size, purity) .
- Validation : Compare predicted vs. experimental results using k-fold cross-validation to avoid overfitting .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
